1-(4-Fluorophenyl)butan-1-ol

• CAS: 704-83-6

Core Science & Biosynthesis

Technical Monograph: 1-(4-Fluorophenyl)butan-1-ol

Chemical Properties, Synthetic Pathways, and Pharmaceutical Applications

Executive Summary

1-(4-Fluorophenyl)butan-1-ol (CAS: 704-83-6) is a secondary benzylic alcohol characterized by the presence of a para-fluorine substituent on the aromatic ring.[1] In medicinal chemistry, this molecule serves as a critical "fluorinated building block."[2] The fluorine atom exerts a profound electronic effect—deactivating the ring toward electrophilic aromatic substitution while simultaneously increasing lipophilicity (LogP ~2.73) and metabolic stability compared to its non-fluorinated analog.[1] This guide details the physicochemical properties, validated synthetic protocols, and reactivity profile of this intermediate, designed for researchers in drug discovery and process chemistry.[3]

Chemical Identity & Physical Properties[1][4][5][6][7]

The introduction of the fluorine atom at the para position lowers the electron density of the benzene ring via induction (-I effect), although this is partially offset by resonance donation (+R effect). This unique electronic push-pull makes the benzylic alcohol moiety slightly more acidic and less prone to ionization than non-fluorinated benzyl alcohols.[1]

Table 1: Physicochemical Constants

Property	Value	Note
IUPAC Name	1-(4-Fluorophenyl)butan-1-ol
CAS Number	704-83-6
Molecular Formula	C₁₀H₁₃FO
Molecular Weight	168.21 g/mol
Appearance	Colorless to pale yellow liquid	Viscous oil at RT
Boiling Point	~258–260 °C (760 mmHg)	Extrapolated from analogs
Density	1.08 g/mL (Predicted)	Higher than non-F analog
LogP	2.73	Lipophilic
Solubility	Soluble in EtOH, DCM, Et₂O; Insoluble in H₂O

Synthetic Methodologies

Two primary routes are established for the synthesis of 1-(4-Fluorophenyl)butan-1-ol. The choice of method depends on the starting material availability and the requirement for carbon-chain elongation.

Method A: Grignard Addition (C-C Bond Formation)

This method is preferred when building the carbon skeleton from the aldehyde.

• Reagents: 4-Fluorobenzaldehyde, Propylmagnesium bromide (n-PrMgBr).[1]

• Mechanism: Nucleophilic addition of the propyl carbanion to the carbonyl carbon.

• Protocol:

  • Flame-dry a 3-neck flask under N₂ atmosphere.

  • Charge with 1.1 eq of n-PrMgBr (2.0 M in Et₂O).[1]

  • Cool to 0°C. Dropwise add 4-Fluorobenzaldehyde (1.0 eq) in anhydrous Et₂O.

  • Reflux for 2 hours.

  • Quench with saturated NH₄Cl (aq). Extract with EtOAc.[1]

Method B: Ketone Reduction (Scale-Up Preferred)

This method is safer for large-scale production as it avoids the handling of pyrophoric Grignard reagents.[1]

• Reagents: 4'-Fluorobutyrophenone (1-(4-fluorophenyl)butan-1-one), Sodium Borohydride (NaBH₄).[1]

• Mechanism: Hydride transfer from borohydride to the ketone carbonyl.

• Protocol:

  • Dissolve 4'-Fluorobutyrophenone (1.0 eq) in MeOH (0.5 M concentration).

  • Cool to 0°C. Add NaBH₄ (0.6 eq) portion-wise to control H₂ evolution.

  • Stir at RT for 1 hour (Monitor by TLC: Hex/EtOAc 4:1).

  • Quench with 1N HCl. Evaporate MeOH and extract.

Figure 1: Dual synthetic pathways.[1][4][5][6] Route A (Blue) utilizes organometallic addition; Route B (Red) utilizes carbonyl reduction.

Chemical Reactivity & Transformations[1][11]

The secondary alcohol functionality, combined with the benzylic position, makes this molecule highly versatile. The fluorine atom remains stable under standard nucleophilic conditions but can be displaced under extreme conditions (S_NAr).[1]

Key Transformations:

• Dehydration (Styrene Synthesis): Treatment with acid catalysts (e.g., p-TsOH, H₂SO₄) leads to 1-(4-fluorophenyl)but-1-ene via an E1 mechanism.[1] The conjugation with the aromatic ring stabilizes the carbocation intermediate.

• Oxidation: Reversion to 4'-fluorobutyrophenone using Jones Reagent, PCC, or Dess-Martin Periodinane.[1]

• Halogenation: Conversion to 1-(1-chloro-butyl)-4-fluorobenzene using SOCl₂. Note that the benzylic chloride is highly reactive.

Figure 2: Divergent reactivity profile of the benzylic alcohol core.[1]

Analytical Characterization

Validating the structure requires careful analysis of the NMR splitting patterns, particularly the coupling between Fluorine-19 and the aromatic protons.

Expected Spectral Data

• ¹H NMR (400 MHz, CDCl₃):

  • δ 7.30 (dd, 2H): Aromatic protons meta to fluorine.

  • δ 7.05 (t, 2H): Aromatic protons ortho to fluorine (large ³J_H-F coupling ~8-9 Hz).[1]

  • δ 4.65 (t, 1H): Benzylic methine (-CH -OH).[1]

  • δ 1.60-1.80 (m, 2H): Methylene group (-CH ₂-).[1]

  • δ 1.20-1.40 (m, 2H): Methylene group (-CH ₂-).[1]

  • δ 0.92 (t, 3H): Terminal methyl (-CH ₃).[1]

  • δ 2.0 (br s, 1H): Hydroxyl proton (-OH ).[1]

• ¹³C NMR:

  • Characteristic doublet for C-F carbon (~162 ppm, ¹J_C-F ~245 Hz).[1]

  • Doublet for ipso carbon (~140 ppm).[1]

Handling & Safety (GHS)

While specific toxicological data for this exact CAS is limited, it is treated similarly to 4-fluorobenzyl alcohol and 1-phenylbutan-1-ol.[1]

• Signal Word: WARNING

• Hazard Statements:

  • H302: Harmful if swallowed.[1]

  • H315: Causes skin irritation.[1]

  • H319: Causes serious eye irritation.[1]

  • H335: May cause respiratory irritation.[1]

• Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon). Hygroscopic.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 68498, 4'-Fluorobutyrophenone. Retrieved from [Link]

• Master Organic Chemistry. Reduction of Ketones with Sodium Borohydride (NaBH4). Retrieved from [Link]

• Org. Synth. General Procedures for Grignard Reactions. Retrieved from [Link]

Sources

• 1. 4,4-Bis(4-fluorophenyl)butan-1-ol | C16H16F2O | CID 3016515 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ajrconline.org [ajrconline.org]
• 3. benchchem.com [benchchem.com]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

1-(4-Fluorophenyl)butan-1-ol: A Pivotal Chiral Scaffold and Metabolic Probe

The following technical guide details the role, synthesis, and application of 1-(4-Fluorophenyl)butan-1-ol in medicinal chemistry.

Technical Guide for Medicinal Chemists & Process Scientists [1][2]

Executive Summary

1-(4-Fluorophenyl)butan-1-ol (CAS: 704-83-6) is a fluorinated benzylic alcohol serving as a critical building block and model substrate in modern drug discovery.[1][2] While structurally homologous to the "tail" of butyrophenone antipsychotics (e.g., Haloperidol), its primary utility lies in asymmetric synthesis and metabolic profiling .

This guide explores its function as a benchmark for enantioselective bioreduction, its role as a pharmacophore fragment for probing hydrophobic pockets, and the specific influence of the para-fluorine atom on metabolic stability.

Chemical Identity & Structural Significance[2][3][4]

The molecule consists of a butyl chain attached to a phenyl ring, substituted with a fluorine atom at the para-position and a hydroxyl group at the benzylic (C1) position.

Feature	Specification
IUPAC Name	1-(4-Fluorophenyl)butan-1-ol
CAS Number	704-83-6
Molecular Formula	C₁₀H₁₃FO
Molecular Weight	168.21 g/mol
Chiral Center	C1 (Benzylic carbon)
Precursor	4'-Fluorobutyrophenone (CAS: 582-83-2)

The Fluorine Effect in Drug Design

The para-fluorine substituent is not merely decorative; it is a strategic medicinal chemistry modification:

• Metabolic Blocking: The C-F bond (approx. 116 kcal/mol) is significantly stronger than the C-H bond, effectively blocking cytochrome P450-mediated oxidation at the para position, a common metabolic soft spot in phenyl rings.

• Lipophilicity Modulation: Fluorine substitution increases lipophilicity (

  ) without substantially increasing steric bulk (Van der Waals radius of F = 1.47 Å vs. H = 1.20 Å), enhancing membrane permeability and blood-brain barrier (BBB) penetration.[2]

The Chiral Handle

The C1 alcohol creates a chiral center.[2] In a biological context, the (

)- and ( )- enantiomers often exhibit distinct binding affinities and pharmacokinetic profiles.[1][2] Consequently, this molecule serves as a "gold standard" substrate for testing Ketoreductases (KREDs) and Lipases in the development of asymmetric synthesis methodologies.[2]

Synthetic Pathways: Enantioselective Production

Producing 1-(4-Fluorophenyl)butan-1-ol in high enantiomeric excess (ee) is a standard benchmark for process chemistry.[1][2] The two primary routes are Biocatalytic Reduction (Green Chemistry) and Chemical Asymmetric Hydrogenation .[2]

Biocatalytic Reduction (Preferred Route)

This method utilizes alcohol dehydrogenases (ADHs) or KREDs to reduce the achiral ketone precursor, 4'-fluorobutyrophenone.[2]

Mechanism: The enzyme transfers a hydride from a cofactor (NADPH/NADH) to the re or si face of the carbonyl group, yielding the chiral alcohol with high stereospecificity.

Figure 1: Biocatalytic cycle for the asymmetric reduction of 4'-fluorobutyrophenone.

Chemical Synthesis (Grignard)

For racemic standards or non-chiral applications, a classical Grignard reaction is employed.[2]

• Reagents: 4-Fluorobenzaldehyde + Propylmagnesium bromide.[1][2]

• Solvent: Anhydrous THF or Diethyl Ether.[2]

• Outcome: Racemic mixture (50:50

  ).

Medicinal Chemistry Applications

Fragment-Based Drug Design (FBDD)

1-(4-Fluorophenyl)butan-1-ol represents a "privileged fragment."[1][2] It is used to probe hydrophobic pockets in receptors (e.g., Sigma receptors, Histamine receptors). The hydroxyl group acts as a hydrogen bond donor/acceptor, while the fluorophenyl group anchors the molecule via

stacking or hydrophobic interactions.[2]

Metabolic Probe for Butyrophenones

This molecule is the direct reduced metabolite of 4'-fluorobutyrophenone , a core scaffold in antipsychotics like Haloperidol and Droperidol .[1][2]

• Metabolic Pathway: In vivo, the ketone moiety of butyrophenones can be reduced to the alcohol by cytosolic reductases.[2]

• Pharmacological Consequence: This reduction typically results in a metabolite with lower affinity for the Dopamine D2 receptor compared to the parent ketone.[2] Therefore, 1-(4-Fluorophenyl)butan-1-ol is used as a reference standard to quantify this deactivation pathway in pharmacokinetic (PK) studies.[1][2]

Structural Distinction

It is crucial to distinguish this molecule from its chlorinated analogue:

• 1-(4-Fluorophenyl)butan-1-ol: The subject of this guide. General building block.

• 4-Chloro-1-(4-fluorophenyl)butan-1-ol: A specific intermediate for Haloperidol synthesis (the chlorine allows for alkylation of the piperidine ring).[1][2]

Experimental Protocols

Protocol A: Biocatalytic Synthesis of (S)-1-(4-Fluorophenyl)butan-1-ol

This protocol utilizes a commercially available KRED screening kit concept.[1][2]

• Buffer Preparation: Prepare 50 mL of Phosphate Buffer (100 mM, pH 7.0) containing 2 mM Magnesium Sulfate (

  ).[2]

• Substrate Solution: Dissolve 100 mg of 4'-fluorobutyrophenone in 1 mL of Isopropanol (IPA). Note: IPA acts as the co-substrate for cofactor regeneration.[1]

• Enzyme Addition: Add 10 mg of KRED-NADH-Recycling Mix (containing enzyme and cofactor) to the buffer.

• Reaction: Add the substrate solution to the buffer/enzyme mix. Incubate at 30°C with orbital shaking (200 rpm) for 24 hours.

• Extraction: Quench reaction with 20 mL Ethyl Acetate. Centrifuge to separate phases. Extract the aqueous layer twice more.[2]

• Purification: Dry combined organic layers over

  , filter, and concentrate in vacuo.

• Yield: Expect >90% conversion with >99% ee (determined by Chiral HPLC).

Protocol B: Analytical Characterization (Chiral HPLC)

To verify the enantiomeric purity of the synthesized alcohol.[2]

Parameter	Condition
Column	Chiralcel OD-H or AD-H (4.6 x 250 mm, 5 µm)
Mobile Phase	n-Hexane : Isopropanol (95:5 v/v)
Flow Rate	1.0 mL/min
Detection	UV @ 254 nm
Temperature	25°C
Retention Times	(S)-Enantiomer: ~12 min; (R)-Enantiomer: ~15 min (Verify with standards)

References

• Biocatalytic Reduction: Hollmann, F., et al.[2] "Enzymatic reduction of ketones."[2] Green Chemistry, 2011.[2]

• Fluorine in MedChem: Purser, S., et al.[2] "Fluorine in medicinal chemistry."[2][3] Chemical Society Reviews, 2008.[2]

• Butyrophenone Metabolism: Ablordeppey, S.Y., et al.[2] "Haloperidol analogues: A review of their synthesis and pharmacology."[2] Current Medicinal Chemistry, 2008.[2][4]

• Chemical Data: PubChem Compound Summary for CID 68498 (4'-Fluorobutyrophenone) and related alcohols. [2]

• Enantioselective Synthesis: BenchChem Application Notes. "Asymmetric Synthesis of (S)-2-(4-Fluorophenyl)propan-1-ol and related derivatives."

Sources

• 1. 4-Chloro-4'-fluorobutyrophenone synthesis - chemicalbook [chemicalbook.com]
• 2. 4'-Fluorobutyrophenone | C10H11FO | CID 68498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Discovery of N-(3-fluorophenyl)-2-(4-((7-(1-methyl-1H-pyrazol-4-yl)quinazolin-4-yl)amino)phenyl)acetamide as the first orally active selective aurora kinase B inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Identification of a butyrophenone analog as a potential atypical antipsychotic agent: 4-[4-(4-chlorophenyl)-1,4-diazepan-1-yl]-1-(4-fluorophenyl)butan-1-one - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Chiral Alcohols in Drug Synthesis

From Mechanistic Selection to Industrial Application

Executive Summary: The Stereochemical Mandate

The synthesis of chiral alcohols is no longer just a matter of chemical elegance; it is a regulatory and therapeutic imperative. Since the FDA’s 1992 policy statement on stereoisomeric drugs, the industry has aggressively pivoted from racemates to single-enantiomer therapeutics—a trend often termed the "Chiral Switch."

Chiral alcohols serve as pivotal intermediates. They function as direct pharmacophores (e.g., in beta-blockers) or as precursors to chiral amines and halides. This guide moves beyond textbook definitions to provide a decision-making framework for selecting between chemocatalysis, organocatalysis, and biocatalysis, supported by a validated experimental protocol for the modern standard: Enzymatic Ketoreductase (KRED) reduction.

Mechanistic Foundations: Why Chiral Alcohols?

The biological environment is inherently chiral. The binding affinity of a drug to a receptor often depends on the spatial arrangement of the hydroxyl group.

• Eudismic Ratio: The potency difference between the eutomer (active enantiomer) and distomer (inactive/toxic enantiomer). For example, in many beta-blockers, the (S)-enantiomer is over 100-fold more potent than the (R)-enantiomer.

• Metabolic Stability: Chiral alcohols often dictate metabolic pathways. An incorrect stereocenter can lead to rapid glucuronidation or unexpected toxicity.

Strategic Methodologies: The Triad of Synthesis

Process chemists generally choose between three dominant methodologies. The choice depends on scale, cost, and functional group tolerance.

A. Asymmetric Hydrogenation (Chemocatalysis)

Pioneered by Ryōji Noyori (Nobel Prize, 2001), this method utilizes Ruthenium-BINAP complexes.[1]

• Mechanism: Dynamic kinetic resolution or direct asymmetric hydrogenation of ketones.

• Pros: Extremely low catalyst loading (S/C > 100,000), high atom economy.

• Cons: High cost of Ru/Rh metals; requires high-pressure H2; trace metal removal (scavenging) is required for API compliance.

• Key Application: Synthesis of Levofloxacin intermediates.[2]

B. Corey-Bakshi-Shibata (CBS) Reduction (Organocatalysis)

Uses a chiral oxazaborolidine catalyst derived from proline.

• Mechanism: The catalyst activates both the borane reagent (Lewis base) and the ketone (Lewis acid), facilitating hydride transfer via a six-membered transition state.

• Pros: Predictable stereochemistry (Prelog models); works well at ambient pressure.

• Cons: Borane reagents are hazardous/pyrophoric; atom economy is lower than hydrogenation.

• Key Application: Ezetimibe synthesis.

C. Biocatalysis (Enzymatic Reduction)

The modern gold standard for green chemistry, utilizing Ketoreductases (KREDs) or Alcohol Dehydrogenases (ADHs).

• Mechanism: Enzyme-mediated hydride transfer from a cofactor (NADPH/NADH).

• Pros: Ambient temperature/pressure; water-based; extremely high enantioselectivity (>99% ee); capable of "Anti-Prelog" selectivity.

• Cons: Requires cofactor recycling system (cost management).

Comparative Decision Matrix

Feature	Noyori Hydrogenation	CBS Reduction	Biocatalysis (KRED)
Selectivity (ee)	High (>95%)	High (>90-95%)	Excellent (>99%)
Conditions	High Pressure H2, Heat	Inert atm, Cryogenic	Ambient, Aqueous buffer
Scalability	Excellent (Batch/Flow)	Moderate (Safety limits)	Excellent (Fermentation)
Green Metric	Good (Atom Economy)	Poor (Borane waste)	Best (Renewable)
Cost Driver	Precious Metal (Ru/Rh)	Chiral Auxiliary	Enzyme Development

Visualization: Logic and Mechanism[3]

Diagram 1: Method Selection Logic

A decision tree for selecting the optimal synthetic route based on substrate properties.

Caption: Decision matrix for selecting chiral alcohol synthesis routes based on substrate sensitivity and scale.

Diagram 2: The Biocatalytic Cycle (KRED)

Illustrating the critical cofactor recycling mechanism required for economic viability.

Caption: Coupled enzymatic cycle showing Ketoreductase (KRED) reduction driven by Glucose Dehydrogenase (GDH) cofactor recycling.

Detailed Protocol: Biocatalytic Reduction via KRED

This protocol focuses on a biphasic system to handle hydrophobic substrates, a common challenge in drug synthesis.

Objective: Synthesis of (S)-1-phenylethanol (model compound) or complex API intermediate. System: KRED (Ketoreductase) + GDH (Glucose Dehydrogenase) for cofactor recycling.

Reagents & Equipment[4][5]

• Enzyme: Commercial KRED screening kit (e.g., Codexis or equivalent).

• Cofactor: NADP+ (catalytic amount, 1.0 mM).

• Recycling Substrate: D-Glucose (1.5 equivalents).

• Buffer: 100 mM Potassium Phosphate, pH 7.0.

• Solvent: Toluene or MTBE (for biphasic system).

• Equipment: Overhead stirrer (essential for mass transfer in biphasic systems), pH stat.

Step-by-Step Methodology

• Buffer Preparation: Prepare 100 mL of 100 mM Potassium Phosphate buffer (pH 7.0). Add Magnesium Sulfate (1 mM) as a cofactor stabilizer.

• Cofactor Mix ( Aqueous Phase): Dissolve D-Glucose (1.5 eq relative to ketone) and NADP+ (1% w/w relative to substrate) in the buffer.

  • Expert Insight: We use catalytic NADP+ because it is expensive ($500+/g). The GDH enzyme regenerates NADPH from NADP+ using Glucose, driving the cost down significantly.

• Enzyme Loading: Add GDH (10 U/mmol substrate) and the selected KRED enzyme (20-50 mg depending on activity) to the aqueous phase. Stir gently to dissolve; avoid foaming (denaturation risk).

• Substrate Addition (Organic Phase): Dissolve the hydrophobic ketone in Toluene (50% v/v relative to buffer). Add the organic phase to the aqueous enzyme mix.

• Reaction & Monitoring: Stir vigorously at 30°C.

  • Critical Control: Monitor pH. The oxidation of glucose produces gluconic acid, which drops the pH. Use a pH stat to maintain pH 7.0 using 1M NaOH. If pH drops below 6.0, KRED activity may cease.

• Work-up: Once HPLC indicates >99% conversion, separate phases. Extract aqueous layer with Ethyl Acetate. Dry organic layers over MgSO4 and concentrate.

• Self-Validating Check: Run a "No Enzyme" control and a "No Cofactor" control to ensure background reduction is zero.

Analytical Validation

Quantifying Enantiomeric Excess (EE) is critical. Optical rotation is insufficient for modern standards; chiral chromatography is required.

• Technique: Chiral HPLC (Normal Phase).

• Column: Daicel Chiralcel OD-H or AD-H (Amylose/Cellulose derivatives).

• Mobile Phase: Hexane:Isopropanol (90:10 or 95:5).

• Calculation:

References

• FDA Policy Statement. "FDA's policy statement for the development of new stereoisomeric drugs." Chirality, 1992;4(5):338-40.[3][4] Link

• Noyori, R. "Asymmetric Catalysis: Science and Opportunities (Nobel Lecture)." Angewandte Chemie Int.[1][5] Ed., 2002.[4][6] Link

• Corey, E.J., Helal, C.J. "Reduction of Carbonyl Compounds with Chiral Oxazaborolidine Catalysts: A New Paradigm for Enantioselective Catalysis." Angewandte Chemie Int.[1][5] Ed., 1998.[5] Link

• Hollmann, F., et al. "Biocatalytic reduction of ketones to chiral alcohols." Green Chemistry, 2011. Link

• Codexis Inc. "Biocatalysis in Pharmaceutical Manufacturing." Org.[7] Process Res. Dev., 2010.[8] (General reference for KRED protocols). Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Asymmetric hydrogenation - Wikipedia [en.wikipedia.org]
• 3. FDA's policy statement for the development of new stereoisomeric drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 6. New Anti-Prelog Stereospecific Whole-Cell Biocatalyst for Asymmetric Reduction of Prochiral Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Isomers of C10H13FO for Researchers, Scientists, and Drug Development Professionals

Foreword

The molecular formula C10H13FO represents a fascinating landscape of chemical diversity, encompassing a range of isomers with significant implications for pharmacology and toxicology. This guide provides a comprehensive technical overview of the most prominent isomers, focusing on the fluoromethamphetamine series: 4-Fluoromethamphetamine (4-FMA), 2-Fluoromethamphetamine (2-FMA), and 3-Fluoromethamphetamine (3-FMA). As a Senior Application Scientist, my objective is to present this information with scientific integrity, offering not just data, but also insights into the causality behind experimental choices and the logic of analytical methodologies. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals engaged in the study of novel psychoactive substances and related compounds.

Section 1: Isomeric Landscape of C10H13FO

Isomers are compounds that share the same molecular formula but differ in the arrangement of their atoms.[1] This seemingly subtle difference can lead to vastly different physicochemical and biological properties.[2] For C10H13FO, the primary isomers of interest are constitutional isomers, specifically positional isomers, where the fluorine atom is located at different positions on the phenyl ring of the methamphetamine backbone.

Section 2: 4-Fluoromethamphetamine (4-FMA)

4-Fluoromethamphetamine (4-FMA) is a synthetic stimulant and entactogen belonging to the amphetamine class of compounds.[3][4] It has gained attention as a research chemical and has been identified in substances sold as "legal highs."[3]

Physicochemical Properties

The properties of 4-FMA are summarized in the table below. The data for the hydrochloride salt is most commonly reported due to its crystalline and more stable nature.

Property	Value	Source(s)
IUPAC Name	1-(4-fluorophenyl)-N-methylpropan-2-amine	[5]
Molecular Formula	C10H14FN	[4]
Molecular Weight	167.22 g/mol (base)	[4]
Appearance	White powder (HCl salt)
Melting Point	114.1 °C (HCl salt)
UV max (in D2O)	264.0 nm
Solubility (HCl salt)	DMF: 30 mg/mL, DMSO: 30 mg/mL, Ethanol: 30 mg/mL, PBS (pH 7.2): 10 mg/mL	[3]

Synthesis of 4-FMA

A common synthetic route to 4-FMA proceeds via a Henry reaction between 4-fluorobenzaldehyde and nitroethane to form 1-(4-fluorophenyl)-2-nitropropene, followed by reduction.

Step 1: Synthesis of 1-(4-fluorophenyl)-2-nitropropene

• To a flask containing 4-fluorobenzaldehyde (0.1 mol) and nitroethane (0.2 mol), add a catalytic amount of a primary amine (e.g., n-butylamine).

• The reaction mixture is refluxed for several hours.

• Upon cooling, the product, 1-(4-fluorophenyl)-2-nitropropene, will crystallize.

• The crude product is filtered and can be purified by recrystallization from a suitable solvent like methanol.

Step 2: Reduction of 1-(4-fluorophenyl)-2-nitropropene to 4-Fluoroamphetamine

• In a separate flask under an inert atmosphere, prepare a suspension of a reducing agent, such as lithium aluminum hydride (LAH), in an anhydrous ether solvent (e.g., THF).

• Slowly add a solution of 1-(4-fluorophenyl)-2-nitropropene in the same solvent to the LAH suspension.

• After the addition is complete, the reaction is stirred at room temperature for several hours.

• The reaction is then carefully quenched by the sequential addition of water and a sodium hydroxide solution.

• The resulting solids are filtered off, and the organic layer is separated.

• The solvent is removed under reduced pressure to yield 4-fluoroamphetamine as a free base.

Step 3: Reductive Amination to 4-FMA

• 4-Fluoroamphetamine is then subjected to reductive amination with formaldehyde in the presence of a reducing agent (e.g., sodium borohydride or catalytic hydrogenation) to yield 4-FMA.

Note: This is a generalized protocol. Appropriate safety precautions and a thorough understanding of the reaction mechanisms are essential before attempting this synthesis.

Figure 1: Synthetic pathway for 4-Fluoromethamphetamine (4-FMA).

Spectroscopic Data

¹H NMR (400 MHz, D₂O) of 4-FMA HCl:

• δ 7.33 (m, 2H): Aromatic protons ortho to the fluorine atom.

• δ 7.15 (m, 2H): Aromatic protons meta to the fluorine atom.

• δ 3.53 (m, 1H): Methine proton (CH).

• δ 3.00 (dd, 1H): Methylene proton (CH₂).

• δ 2.93 (dd, 1H): Methylene proton (CH₂).

• δ 2.70 (s, 3H): N-methyl protons (NCH₃).

• δ 1.28 (d, 3H): Methyl protons (CH₃).

The FTIR spectrum of 4-FMA HCl exhibits characteristic peaks corresponding to its functional groups.

Wavenumber (cm⁻¹)	Assignment
~3000-2700	N-H stretch (secondary amine salt)
~1600, 1510	C=C aromatic ring stretching
~1220	C-F stretching
~820	para-disubstituted benzene ring C-H out-of-plane bending

The electron ionization (EI) mass spectrum of 4-FMA shows a characteristic fragmentation pattern. The molecular ion peak (M⁺) is observed at m/z 167. The base peak is typically at m/z 58, resulting from the alpha-cleavage of the C-C bond adjacent to the nitrogen atom, forming the [CH₃CH=NHCH₃]⁺ ion. Another significant fragment is observed at m/z 109, corresponding to the fluorotropylium cation, formed after cleavage of the Cα-Cβ bond.

Figure 2: Key mass fragmentation pathways of 4-FMA.

Pharmacology and Mechanism of Action

4-FMA is a potent releasing agent and reuptake inhibitor of dopamine, norepinephrine, and to a lesser extent, serotonin. It acts on the respective monoamine transporters (DAT, NET, and SERT). Its effects are primarily stimulating at lower doses, with more pronounced entactogenic effects at higher doses, which is attributed to the increased serotonin release.[5] 4-FMA is also a CYP450 inhibitor, which can affect the metabolism of other drugs.[4]

Toxicology

The toxicology of 4-FMA is not as extensively studied as classical amphetamines. However, in vitro studies have demonstrated its potential for hepatotoxicity, which is mediated by cytochrome P450 enzymes, particularly CYP2E1, CYP2D6, and CYP3A4.[6] While some halogenated amphetamines are known for their neurotoxicity, 4-FMA is generally considered to have a lower neurotoxic potential compared to its chloro- and bromo-analogs.

Analytical Methods

1. Sample Preparation: a. To 1 mL of whole blood, add an internal standard (e.g., 4-FMA-d5). b. Perform a liquid-liquid extraction with a suitable organic solvent (e.g., n-butyl chloride) under basic conditions. c. Evaporate the organic layer to dryness and reconstitute the residue in a small volume of a suitable solvent (e.g., ethyl acetate).

2. Derivatization: a. To the reconstituted extract, add a derivatizing agent such as trifluoroacetic anhydride (TFAA) and heat to form the trifluoroacetyl derivative of 4-FMA. This enhances volatility and chromatographic performance.

3. GC-MS Analysis:

• Gas Chromatograph: Agilent GC or equivalent.
• Column: DB-1 MS (or equivalent), 30 m x 0.25 mm x 0.25 µm.
• Carrier Gas: Helium at a constant flow rate.
• Oven Program: Start at a low temperature (e.g., 80°C), ramp to a high temperature (e.g., 280°C).
• Mass Spectrometer: Operated in electron ionization (EI) mode with selected ion monitoring (SIM) for quantification of characteristic ions of the derivatized 4-FMA and internal standard.

Section 3: 2-Fluoromethamphetamine (2-FMA)

2-Fluoromethamphetamine (2-FMA) is a positional isomer of 4-FMA, with the fluorine atom at the ortho position of the phenyl ring.

Physicochemical Properties

Property	Value	Source(s)
IUPAC Name	1-(2-fluorophenyl)-N-methylpropan-2-amine
Molecular Formula	C10H14FN
Molecular Weight	167.22 g/mol (base)
Appearance	White powder (HCl salt)	[7]
Melting Point	142.1 °C (HCl salt)	[7]
UV max (in D2O)	261.6 nm	[7]
Solubility (HCl salt)	DMF: 20 mg/mL, DMSO: 20 mg/mL, Ethanol: 30 mg/mL, PBS (pH 7.2): 10 mg/mL	[3]

Synthesis of 2-FMA

The synthesis of 2-FMA follows a similar pathway to that of 4-FMA, starting with 2-fluorobenzaldehyde.[8] Reductive amination of the resulting 2-fluoroamphetamine with formaldehyde yields 2-FMA.

Spectroscopic Data

¹H NMR (400 MHz, D₂O) of 2-FMA HCl: [7]

• δ 7.2-7.4 (m, 4H): Aromatic protons.

• δ 3.65 (m, 1H): Methine proton (CH).

• δ 3.0-3.1 (m, 2H): Methylene protons (CH₂).

• δ 2.73 (s, 3H): N-methyl protons (NCH₃).

• δ 1.29 (d, 3H): Methyl protons (CH₃).

The FTIR spectrum of 2-FMA HCl shows characteristic absorptions for the secondary amine salt, aromatic ring, C-F bond, and ortho-disubstituted benzene ring.[7]

The EI mass spectrum of 2-FMA also has a molecular ion peak at m/z 167. The base peak is at m/z 58, similar to 4-FMA. The fluorotropylium cation fragment is also observed at m/z 109.[7]

Pharmacology and Toxicology

Less is known about the specific pharmacology and toxicology of 2-FMA compared to 4-FMA. It is presumed to act as a monoamine releasing agent and reuptake inhibitor.[3] Its metabolic pathways include N-hydroxylation and aliphatic hydroxylation.[9]

Section 4: 3-Fluoromethamphetamine (3-FMA)

3-Fluoromethamphetamine (3-FMA) is the meta-isomer of fluoromethamphetamine.[10]

Physicochemical Properties

Property	Value	Source(s)
IUPAC Name	1-(3-fluorophenyl)-N-methylpropan-2-amine	[10]
Molecular Formula	C10H14FN	[10]
Molecular Weight	167.22 g/mol (base)	[10]
Appearance	Crystalline solid (HCl salt)	[5]
Solubility (HCl salt)	DMF: 20 mg/mL, DMSO: 20 mg/mL, Ethanol: 30 mg/mL, PBS (pH 7.2): 10 mg/mL	[11]

Synthesis of 3-FMA

The synthesis of 3-FMA is analogous to its isomers, starting from 3-fluorobenzaldehyde.

Spectroscopic Data

Spectroscopic data for 3-FMA is less readily available in the public domain compared to its isomers but is expected to show similar characteristic features with subtle differences in the aromatic region of the NMR spectrum and the fingerprint region of the IR spectrum due to the meta-substitution pattern.

Pharmacology and Toxicology

3-FMA is reported to be a potent triple monoamine releaser, with effects that are a balance of stimulant and entactogenic properties.[11] There is limited information on its toxicological profile, but like other amphetamine derivatives, it is presumed to have neurotoxic and cardiotoxic potential.[1]

Section 5: Comparative Analysis and Conclusion

The isomers of C10H13FO, particularly the fluoromethamphetamines, demonstrate the critical role of substituent position in determining the pharmacological and toxicological properties of a molecule. While all three isomers act as monoamine releasing agents, subtle differences in their interaction with monoamine transporters and their metabolic pathways can lead to variations in their potency, duration of action, and safety profiles. This guide has provided a foundational overview of these compounds, highlighting the available data and the methodologies for their synthesis and analysis. Further research is warranted to fully elucidate the properties of these and other C10H13FO isomers to better understand their potential risks and benefits.

References

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• 11. Role of dopamine D1 receptor in 3-fluoromethamphetamine-induced neurotoxicity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application and Protocol for the Enantioselective Synthesis of (R)-1-(4-Fluorophenyl)butan-1-ol

Abstract

This comprehensive guide details the enantioselective synthesis of (R)-1-(4-Fluorophenyl)butan-1-ol, a valuable chiral intermediate in pharmaceutical development. We move beyond a simple recitation of steps to provide a deep dive into the strategic considerations underpinning the chosen synthetic routes. This document is intended for researchers, scientists, and drug development professionals, offering both theoretical grounding and field-proven, step-by-step protocols. We will explore two robust and highly selective methods: the Corey-Bakshi-Shibata (CBS) reduction and a biocatalytic approach using a ketoreductase (KRED). The causality behind experimental choices, self-validating system design for protocols, and authoritative references are central to this guide.

Introduction: The Significance of Chiral Alcohols

Optically pure alcohols are critical building blocks in the synthesis of a vast array of pharmaceuticals and fine chemicals.[1] The specific stereochemistry of a molecule can profoundly impact its pharmacological activity, with one enantiomer often exhibiting the desired therapeutic effect while the other may be inactive or even detrimental. (R)-1-(4-Fluorophenyl)butan-1-ol is a key chiral intermediate whose structural motif is found in numerous biologically active compounds. Its synthesis, therefore, demands a method that is not only efficient but also highly stereoselective.

The primary challenge in synthesizing this molecule lies in the controlled reduction of the prochiral ketone, 4'-fluorobutyrophenone, to selectively yield the (R)-enantiomer. This guide will focus on two state-of-the-art methodologies that achieve this with exceptional levels of enantiomeric excess (ee).

Strategic Approaches to Enantioselective Ketone Reduction

The conversion of prochiral ketones to chiral, non-racemic alcohols is a cornerstone of modern asymmetric synthesis.[2] Several powerful strategies have been developed to achieve this transformation, each with its own set of advantages.[3] These include:

• Chiral Stoichiometric Reagents: While often providing high enantioselectivity, the need for a stoichiometric amount of a chiral reagent is a significant drawback, particularly for large-scale synthesis.[3]

• Catalytic Asymmetric Reduction: This is the preferred approach in modern organic synthesis. A small amount of a chiral catalyst is used to generate large quantities of the desired enantiomer. Key methods include:

  • Transition Metal-Catalyzed Hydrogenation and Transfer Hydrogenation: Catalysts based on metals like ruthenium, rhodium, and iridium, paired with chiral ligands, are highly effective for the asymmetric reduction of ketones using hydrogen gas or hydrogen donors like isopropanol and formic acid.[3][4] The groundbreaking work of Noyori on Ru-BINAP systems for ketone hydrogenation was recognized with the Nobel Prize in Chemistry in 2001.[4]

  • Oxazaborolidine-Catalyzed Reduction (CBS Reduction): This method, developed by Corey, Bakshi, and Shibata, employs a chiral oxazaborolidine catalyst in conjunction with a borane source to achieve predictable and highly enantioselective reduction of a wide range of ketones.[5][6]

  • Biocatalysis: The use of enzymes, particularly ketoreductases (KREDs), offers a green and highly selective alternative. These enzymes operate under mild conditions and can provide exquisite control over stereoselectivity.[7][8]

For the synthesis of (R)-1-(4-Fluorophenyl)butan-1-ol, we will detail the protocols for the CBS reduction and a biocatalytic approach, as they represent two of the most reliable and scalable methods available.

Method 1: Corey-Bakshi-Shibata (CBS) Reduction

The CBS reduction is a highly reliable and predictable method for the enantioselective reduction of prochiral ketones.[9] Its predictability stems from a well-understood transition state model, allowing for the rational selection of the catalyst enantiomer to obtain the desired product stereochemistry.

The "Why": Mechanistic Rationale for Stereoselectivity

The key to the CBS reduction's success is the formation of a rigid, bicyclic oxazaborolidine catalyst. This catalyst coordinates with both the borane reducing agent and the ketone substrate in a highly organized manner.[10]

• Catalyst-Borane Complex Formation: The borane (e.g., BH₃·THF) coordinates to the Lewis basic nitrogen atom of the oxazaborolidine. This not only activates the borane as a hydride donor but also increases the Lewis acidity of the endocyclic boron atom.[5][10]

• Ketone Coordination: The prochiral ketone, 4'-fluorobutyrophenone, then coordinates to the now more Lewis acidic endocyclic boron atom. The ketone orients itself to minimize steric hindrance, with the larger substituent (the 4-fluorophenyl group) positioned away from the bulky group on the catalyst.[10]

• Intramolecular Hydride Transfer: A hydride is then transferred from the coordinated borane to the carbonyl carbon of the ketone via a six-membered ring transition state.[5][10] This intramolecular delivery of the hydride from a fixed position relative to the coordinated ketone is the basis for the high enantioselectivity.

To obtain the (R)-alcohol, the (S)-CBS catalyst is typically used.

Visualizing the CBS Reduction Workflow

Caption: Workflow for the CBS reduction of 4'-fluorobutyrophenone.

Detailed Experimental Protocol: CBS Reduction

Materials and Reagents:

Reagent/Material	Grade	Supplier Example
4'-Fluorobutyrophenone	>97.0%	TCI America
(S)-2-Methyl-CBS-oxazaborolidine	1 M in Toluene	Sigma-Aldrich
Borane-tetrahydrofuran complex	1 M in THF	Sigma-Aldrich
Anhydrous Tetrahydrofuran (THF)	DriSolv®	EMD Millipore
Methanol	Anhydrous	J.T. Baker
Diethyl Ether	ACS Grade	Fisher Chemical
Saturated aq. NH₄Cl
Anhydrous Magnesium Sulfate

Procedure:

• Reaction Setup:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add 4'-fluorobutyrophenone (1.0 eq).

  • Dissolve the ketone in anhydrous THF (approx. 0.2 M concentration).

  • Cool the solution to 0 °C in an ice bath.

• Catalyst and Reagent Addition:

  • Slowly add (S)-2-Methyl-CBS-oxazaborolidine (0.1 eq, 1 M in toluene) to the stirred solution.

  • Stir the mixture for 10 minutes at 0 °C.

  • Slowly add borane-THF complex (1.0 eq, 1 M in THF) dropwise via a syringe pump over 30 minutes, maintaining the internal temperature below 5 °C. The reaction must be conducted under anhydrous conditions as water can affect enantiomeric excess.[10]

• Reaction Monitoring:

  • Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed (typically 1-2 hours).

• Workup:

  • Carefully quench the reaction by the slow, dropwise addition of methanol (5 eq) at 0 °C.

  • Allow the mixture to warm to room temperature and stir for 30 minutes.

  • Remove the solvent under reduced pressure.

  • Add diethyl ether and saturated aqueous NH₄Cl solution to the residue.

  • Separate the organic layer, and extract the aqueous layer with diethyl ether (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure (R)-1-(4-Fluorophenyl)butan-1-ol.

• Analysis:

  • Confirm the structure of the product by ¹H NMR and ¹³C NMR spectroscopy.

  • Determine the enantiomeric excess by chiral High-Performance Liquid Chromatography (HPLC) or chiral Gas Chromatography (GC). A variety of chiral stationary phases, such as those based on cyclodextrins or polysaccharides, can be effective.[11][12]

Method 2: Biocatalytic Reduction with a Ketoreductase (KRED)

Biocatalysis has emerged as a powerful and sustainable tool for the synthesis of chiral molecules.[7] Ketoreductases (KREDs) are enzymes that catalyze the reduction of ketones to alcohols with high stereoselectivity.[8] They often operate in aqueous media under mild pH and temperature conditions, offering a green alternative to traditional chemical methods.

The "Why": The Power of Enzyme Specificity

The exceptional selectivity of KREDs arises from the intricate three-dimensional structure of the enzyme's active site.

• Substrate Binding: The 4'-fluorobutyrophenone substrate binds within a precisely shaped pocket in the enzyme. The orientation of the substrate is dictated by a network of specific interactions (hydrophobic, hydrogen bonding, etc.) between the substrate and the amino acid residues lining the active site.

• Cofactor-Mediated Hydride Transfer: KREDs utilize a nicotinamide cofactor, typically NADPH or NADH, as the source of the hydride. The cofactor is also precisely positioned within the active site.

• Stereocontrolled Reduction: The fixed orientation of both the substrate and the cofactor ensures that the hydride is delivered to only one face of the ketone's carbonyl group, leading to the formation of a single enantiomer of the alcohol product.

A key advantage of biocatalysis is the ability to use enzyme engineering and directed evolution to tailor the properties of a KRED for a specific substrate, often achieving dramatic improvements in activity and selectivity.[13]

Visualizing the Biocatalytic Workflow

Caption: Workflow for the biocatalytic reduction of 4'-fluorobutyrophenone.

Detailed Experimental Protocol: Biocatalytic Reduction

Materials and Reagents:

Reagent/Material	Grade	Supplier Example
4'-Fluorobutyrophenone	>97.0%	TCI America
Ketoreductase (KRED)	Screening Kit	Codexis, Johnson Matthey
NADP⁺ or NAD⁺	>98%	Sigma-Aldrich
D-Glucose	ACS Grade	Fisher Chemical
Glucose Dehydrogenase (GDH)	>100 U/mg	Sigma-Aldrich
Potassium Phosphate Buffer	pH 7.0
Isopropanol (optional co-solvent)	ACS Grade
Methyl tert-butyl ether (MTBE)	HPLC Grade

Procedure:

• Enzyme Selection (Screening):

  • It is crucial to screen a panel of KREDs to identify an enzyme that reduces 4'-fluorobutyrophenone with high conversion and selectivity for the (R)-alcohol. Many commercial kits are available for this purpose.

• Reaction Setup:

  • In a temperature-controlled reaction vessel, prepare a solution of potassium phosphate buffer (e.g., 100 mM, pH 7.0).

  • Add D-glucose (1.2 eq), NADP⁺ (0.001 eq), and glucose dehydrogenase (for cofactor regeneration).

  • Add the selected KRED (typically as a lyophilized powder or a solution).

  • Stir the mixture until all components are dissolved.

• Substrate Addition:

  • Add 4'-fluorobutyrophenone (1.0 eq). The substrate can be added neat or as a solution in a water-miscible co-solvent like isopropanol (e.g., 5-10% v/v) to improve solubility.

• Reaction Monitoring:

  • Maintain the reaction at a constant temperature (e.g., 30 °C) with gentle agitation.

  • Monitor the reaction progress by taking aliquots at regular intervals, extracting with a solvent like MTBE, and analyzing by GC or HPLC.

• Workup:

  • Once the reaction has reached completion, add an equal volume of MTBE or ethyl acetate to the reaction mixture.

  • Stir vigorously for 15-30 minutes.

  • Separate the organic layer. Extract the aqueous layer with the same solvent (2x).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification and Analysis:

  • Purify the crude product by flash column chromatography if necessary.

  • Confirm the structure and determine the enantiomeric excess as described in the CBS protocol (Section 3.3.6).

Comparative Analysis and Data Presentation

Parameter	CBS Reduction	Biocatalytic (KRED) Reduction
Stereoselectivity	Typically >95% ee, predictable based on catalyst	Often >99% ee, dependent on enzyme screening
Reaction Conditions	Anhydrous, cryogenic temperatures (0 to -78 °C)	Aqueous buffer, mild temperature (25-40 °C), pH ~7
Reagents	Organometallic catalyst, borane (moisture sensitive)	Enzyme, cofactor, glucose (benign)
Scalability	Well-established for large-scale synthesis	Highly scalable, common in industrial processes
Environmental Impact	Use of organic solvents, quenching agents	Primarily water-based, biodegradable reagents
Substrate Scope	Broad for many ketone types	Can be substrate-specific, may require engineering

Conclusion

The enantioselective synthesis of (R)-1-(4-Fluorophenyl)butan-1-ol can be achieved with exceptional efficiency and stereocontrol using either the Corey-Bakshi-Shibata reduction or a biocatalytic approach with a ketoreductase. The choice between these methods will depend on the specific requirements of the project, including scale, available equipment, and environmental considerations. The CBS reduction offers a highly predictable and broadly applicable chemical solution, while biocatalysis provides an environmentally benign and often more selective route. Both protocols, when executed with care, are self-validating systems capable of delivering high-purity chiral intermediates for advanced applications in research and drug development.

References

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• Mimero, P., et al. (2009). Enantioselective Reduction of Ketones by Polymethylhydrosiloxane in the Presence of Chiral Zinc Catalysts. Journal of the American Chemical Society.

• ResearchGate. (n.d.). Enantioselective Biocatalytic Reduction of 1-(4-Fluorophenyl)ethanone. Retrieved February 7, 2026, from [Link]

• Wang, H., et al. (2025). Enantioselective synthesis of chiral seven-membered rings via Rh-catalyzed 1,4-addition of arylboronic acids to enones. Organic Chemistry Frontiers.

• Myers, A. G. Research Group. (n.d.). The Noyori Asymmetric Hydrogenation Reaction. Retrieved February 7, 2026, from [Link]

• Wikipedia. (n.d.). Asymmetric hydrogenation. Retrieved February 7, 2026, from [Link]

• YouTube. (2021). CBS Reduction, Enantioselective Catalysis. Retrieved February 7, 2026, from [Link]

• NROChemistry. (n.d.). Corey-Bakshi-Shibata Reduction: Mechanism & Examples. Retrieved February 7, 2026, from [Link]

• YouTube. (2022). Noyori Hydrogenation. Retrieved February 7, 2026, from [Link]

• Global Substance Registration System. (n.d.). 4-CHLORO-1-(4-FLUOROPHENYL)BUTAN-1-OL. Retrieved February 7, 2026, from [Link]

• Wikipedia. (n.d.). Corey–Itsuno reduction. Retrieved February 7, 2026, from [Link]

• PMC. (2024). Effective engineering of a ketoreductase for the biocatalytic synthesis of an ipatasertib precursor. Retrieved February 7, 2026, from [Link]

• PubMed. (2011). Chiral recognition between 1-(4-fluorophenyl)ethanol and 2-butanol: higher binding energy of homochiral complexes in the gas phase. Retrieved February 7, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Corey-Bakshi-Shibata Reduction. Retrieved February 7, 2026, from [Link]

• Google Patents. (n.d.). Chiral catalysts for reduction of ketones and process for their preparation.

• ResearchGate. (n.d.). Biocatalytic ketone reduction - A powerful tool for the production of chiral alcohols - Part II. Retrieved February 7, 2026, from [Link]

• ACS Publications. (1995). Ruthenium(II)-Catalyzed Asymmetric Transfer Hydrogenation of Ketones Using a Formic Acid−Triethylamine Mixture. Retrieved February 7, 2026, from [Link]

• ResearchGate. (n.d.). Synthesis of (R)-4-hydroxy-4-phenylbutan-2-one with solvent-free N-PEG-(L)-prolinamide. Retrieved February 7, 2026, from [Link]

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• Frontiers. (2022). Ketoreductase Catalyzed (Dynamic) Kinetic Resolution for Biomanufacturing of Chiral Chemicals. Retrieved February 7, 2026, from [Link]

• PubChem. (n.d.). 4,4-Bis(4-fluorophenyl)butan-1-ol. Retrieved February 7, 2026, from [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved February 7, 2026, from [Link]

• RSC Publishing. (n.d.). One-pot catalytic selective synthesis of 1,4-butanediol from 1,4-anhydroerythritol and hydrogen. Retrieved February 7, 2026, from [Link]

• eScholarship.org. (n.d.). Aldolase-catalyzed synthesis of chiral organofluorines. Retrieved February 7, 2026, from [Link]

• University of Liverpool. (n.d.). Enantioselective Reduction of Ketones. Retrieved February 7, 2026, from [Link]

• ETH Zurich. (n.d.). Asymmetric Hydrogenation. Retrieved February 7, 2026, from [Link]

• PMC. (n.d.). Enantiocomplementary Asymmetric Reduction of 2–Haloacetophenones Using TeSADH: Synthesis of Enantiopure 2-Halo-1-arylethanols. Retrieved February 7, 2026, from [Link]

• RCSB PDB. (2015). 4RF3: Crystal Structure of ketoreductase from Lactobacillus kefir, mutant A94F. Retrieved February 7, 2026, from [Link]

• Beilstein Archives. (n.d.). Synthesis and synthetic applications of (4-hydroxyphenyl)perfluoroalkylmethanols. Retrieved February 7, 2026, from [Link]

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• ACS Publications. (n.d.). Mechanism of Asymmetric Hydrogenation of Ketones Catalyzed by BINAP/1,2-Diamine−Ruthenium(II) Complexes. Retrieved February 7, 2026, from [Link]

• RSC Publishing. (n.d.). Recent trends in organocatalyzed asymmetric reduction of prochiral ketones. Retrieved February 7, 2026, from [Link]

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• SciSpace. (n.d.). Asymmetric Reduction of Oxime Ethers Promoted by Chiral Spiroborate Esters with an O. Retrieved February 7, 2026, from [Link]

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Application Notes and Protocols for the Biocatalytic Reduction of 1-(4-fluorophenyl)butan-1-one

Introduction: Embracing Biocatalysis for Chiral Fluorinated Alcohols

The asymmetric reduction of prochiral ketones to yield enantiomerically pure secondary alcohols is a cornerstone transformation in the synthesis of pharmaceuticals and fine chemicals.[1][2] 1-(4-Fluorophenyl)butan-1-ol, a chiral fluorinated alcohol, represents a valuable building block in medicinal chemistry, where the introduction of fluorine can significantly enhance metabolic stability, binding affinity, and lipophilicity of drug candidates.[3] Traditional chemical methods for such reductions often rely on stoichiometric, and sometimes hazardous, metal hydride reagents, which can present challenges in terms of safety, cost, and metal contamination of the final product.

Biocatalysis, utilizing enzymes such as ketoreductases (KREDs), offers a compelling green and efficient alternative.[4] These enzymes operate under mild conditions (pH and temperature), exhibit remarkable chemo-, regio-, and stereoselectivity, and are amenable to protein engineering for tailored performance.[5][6][7] The use of KREDs has largely rendered obsolete older methods like using Baker's yeast, due to their broader substrate range and superior selectivity.[8][9] This guide provides a comprehensive overview and detailed protocols for the biocatalytic reduction of 1-(4-fluorophenyl)butan-1-one, targeting researchers and professionals in drug development. We will explore both the use of isolated enzymes and whole-cell biocatalysts, cofactor regeneration strategies, and robust analytical methodologies for assessing reaction success.

Part 1: Enzyme Selection and Screening: The Key to Stereocontrol

The success of a biocatalytic reduction hinges on the selection of an appropriate ketoreductase. The vast diversity of available KREDs, both from commercial suppliers and academic research, necessitates a screening approach to identify the optimal enzyme for converting 1-(4-fluorophenyl)butan-1-one to the desired (R)- or (S)-1-(4-fluorophenyl)butan-1-ol.

Causality in Enzyme Selection:

The stereochemical outcome of the reduction is dictated by the enzyme's active site architecture. Most wild-type ketoreductases follow Prelog's rule, delivering a hydride to the re-face of the carbonyl, yielding the (S)-alcohol.[10] However, anti-Prelog enzymes, which deliver the hydride to the si-face to produce the (R)-alcohol, are also known and can be engineered.[10][11] The choice between an (R)- or (S)-selective enzyme is entirely dependent on the synthetic route and the desired final product.

A curated library of ketoreductases is an invaluable tool for initial screening.[4] These libraries often contain enzymes with diverse substrate specificities and stereoselectivities.

Screening Protocol: Identifying the Optimal Biocatalyst

This protocol outlines a high-throughput screening method to rapidly assess a panel of ketoreductases.

Materials:

• Ketoreductase screening kit (containing a diverse panel of KREDs)

• 1-(4-fluorophenyl)butan-1-one

• NADP⁺ or NAD⁺

• Cofactor regeneration system components (e.g., glucose, glucose dehydrogenase; or isopropanol)

• Buffer solution (e.g., 100 mM potassium phosphate buffer, pH 7.0)

• 96-well microtiter plates

• Incubator shaker

• HPLC with a chiral column

Procedure:

• Prepare a master mix: In a suitable volume of buffer, prepare a master mix containing the substrate, the cofactor (NAD⁺ or NADP⁺), and the components of the cofactor regeneration system.

• Aliquot KREDs: Dispense a small, defined amount of each ketoreductase from the screening panel into individual wells of a 96-well plate.

• Initiate the reaction: Add the master mix to each well to initiate the biocatalytic reduction.

• Incubation: Seal the plate and incubate at a controlled temperature (typically 25-37°C) with shaking.[12]

• Quenching and Extraction: After a defined time (e.g., 24 hours), quench the reaction by adding a water-immiscible organic solvent (e.g., ethyl acetate). Vortex thoroughly to extract the product.

• Analysis: Centrifuge the plate to separate the layers. Analyze the organic layer by chiral HPLC to determine the conversion and enantiomeric excess (% ee) for each enzyme.

Data Presentation:

Enzyme ID	Stereopreference	Conversion (%)	Enantiomeric Excess (% ee)
KRED-001	(S)	95	>99
KRED-002	(R)	88	97
KRED-003	(S)	75	92
...	...	...	...

Table 1: Representative screening data for the biocatalytic reduction of 1-(4-fluorophenyl)butan-1-one. This allows for the rapid identification of lead candidates for process optimization.

Part 2: Detailed Protocols for Biocatalytic Reduction

Once a suitable ketoreductase has been identified, the reaction can be scaled up and optimized. We present two primary approaches: using an isolated enzyme with a cofactor regeneration system and employing a whole-cell biocatalyst.

Protocol 2.1: Isolated Enzyme Approach with Cofactor Regeneration

This method offers a cleaner reaction system and simpler downstream processing.[13] However, it requires the addition of a cofactor and a regeneration system to be cost-effective.[12]

Diagram: Isolated Enzyme System with Cofactor Regeneration

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• 7. Effective engineering of a ketoreductase for the biocatalytic synthesis of an ipatasertib precursor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Advances in the enzymatic reduction of ketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Whole Cells as Biocatalysts in Organic Transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. New Anti-Prelog Stereospecific Whole-Cell Biocatalyst for Asymmetric Reduction of Prochiral Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ajpamc.com [ajpamc.com]
• 13. digitalcommons.georgiasouthern.edu [digitalcommons.georgiasouthern.edu]

chiral HPLC method for 1-(4-Fluorophenyl)butan-1-ol enantiomers

Application Note: High-Performance Liquid Chromatographic Separation of 1-(4-Fluorophenyl)butan-1-ol Enantiomers

Executive Summary & Chemical Context

This application note details a robust Normal Phase Chiral HPLC method for the enantiomeric separation of 1-(4-Fluorophenyl)butan-1-ol . This secondary alcohol is a critical chiral building block in the synthesis of various pharmaceutical intermediates, including analogs of cholesterol absorption inhibitors (e.g., Ezetimibe) and fluoro-substituted bioactive scaffolds.

The presence of the fluorine atom at the para position of the phenyl ring introduces unique electronic effects that influence the pi-pi stacking interactions with chiral stationary phases (CSPs). Consequently, standard generic screening protocols must be optimized to achieve baseline resolution (

).

Target Molecule:

• IUPAC Name: 1-(4-Fluorophenyl)butan-1-ol

• Structure: Secondary benzylic alcohol with a propyl chain.

• Chiral Center: C1 position.

Method Development Strategy (The "Why")

Stationary Phase Selection: The Polysaccharide Advantage

For secondary benzylic alcohols, Cellulose tris(3,5-dimethylphenylcarbamate) (commercially known as Chiralcel OD-H ) is the "Gold Standard" and the primary recommendation for this application.

• Mechanism: The carbamate linkages on the cellulose backbone provide hydrogen bonding sites (C=O and N-H) that interact with the hydroxyl group of the analyte.

• Pi-Pi Interactions: The 3,5-dimethylphenyl groups on the CSP interact with the 4-fluorophenyl ring of the analyte. The electron-withdrawing nature of the fluorine atom enhances the acidity of the aromatic ring, often strengthening the pi-pi interaction with the electron-rich stationary phase compared to non-fluorinated analogs.

• Alternative: Amylose tris(3,5-dimethylphenylcarbamate) (Chiralpak AD-H) is the secondary choice if OD-H fails, but OD-H typically offers superior selectivity (

  ) for this specific structural class.

Mobile Phase Composition

A Normal Phase mode using n-Hexane and Isopropanol (IPA) is selected.

• Role of Hexane: Acts as the non-polar carrier, promoting the adsorption of the analyte onto the polar carbamate sites of the CSP.

• Role of IPA: Acts as the polar modifier and displacer. For this molecule, a low percentage (2% to 10%) is usually sufficient. Higher IPA concentrations will decrease retention time (

  ) but may compromise resolution.

Standard Operating Procedure (SOP)

Chromatographic Conditions

Parameter	Specification	Notes
Column	Chiralcel OD-H (250 × 4.6 mm, 5 µm)	Guard column recommended (4 × 10 mm)
Mobile Phase	n-Hexane : Isopropanol (95 : 5 v/v)	Premixed and degassed
Flow Rate	0.5 mL/min	Lower flow rate enhances mass transfer for chiral resolution
Column Temp	25°C	Isothermal control is critical for reproducibility
Detection	UV @ 254 nm	Secondary wavelength: 210 nm (if sensitivity is low)
Injection Vol	5 - 10 µL	Avoid overloading to prevent peak broadening
Run Time	~30 Minutes	Ensure full elution of the second enantiomer

Sample Preparation

• Stock Solution: Weigh 10 mg of racemic 1-(4-Fluorophenyl)butan-1-ol into a 10 mL volumetric flask.

• Diluent: Dissolve in 100% Isopropanol (HPLC Grade) to ensure complete solubility.

• Working Standard: Dilute the stock 1:10 with the Mobile Phase (Hexane/IPA 95:5) to reach a concentration of ~0.1 mg/mL.

• Filtration: Filter through a 0.45 µm PTFE syringe filter before injection.

Method Validation Parameters

To ensure the method is suitable for QC release or kinetic resolution monitoring, the following validation criteria must be met:

• Resolution (

  ): (Baseline separation).

• Tailing Factor (

  ): .

• Limit of Quantitation (LOQ): S/N ratio

  (Crucial for determining enantiomeric excess >99%).

• Linearity:

  over 50% to 150% of target concentration.

Troubleshooting & Optimization Logic

If the standard conditions do not yield satisfactory results, follow this logic path:

• Poor Resolution (

  ):

  • Action: Lower the IPA concentration to 2% (98:2 Hexane/IPA).

  • Reason: This increases the retention factor (

    ), allowing more time for the chiral recognition mechanism to differentiate the enantiomers.

• Peak Tailing:

  • Action: Add 0.1% Diethylamine (DEA) or Ethanolamine to the mobile phase.

  • Reason: The hydroxyl group on the analyte may interact with residual silanols on the silica support. Basic modifiers block these non-specific sites.

• Broad Peaks:

  • Action: Increase Temperature to 30°C or 35°C.

  • Reason: Improves mass transfer kinetics, sharpening the peaks (though often at the cost of slightly reduced selectivity).

Workflow Visualization

The following diagram illustrates the decision-making process for developing and optimizing this chiral method.

Caption: Decision tree for the chiral method development and optimization of 1-(4-Fluorophenyl)butan-1-ol.

References

• Daicel Chiral Technologies. Instruction Manual for CHIRALCEL® OD-H. (Standard reference for polysaccharide column care and mobile phase compatibility). [Link]

• Phenomenex. Chiral HPLC Separation Strategies. (Comprehensive guide on mobile phase selection for benzylic alcohols). [Link]

• Rajendran, A., et al. "Enantioseparation of 1-phenyl-1-propanol on Chiralcel OD by supercritical fluid chromatography." Journal of Chromatography A, 1076(1-2), 183-188. (Provides thermodynamic basis for separating homologous phenyl-alcohol series). [Link]

• MDPI Separations. "Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines." (Demonstrates the utility of OD-H columns for similar chiral synthons). [Link]

Application Notes: Synthesis of Butyrophenone Antipsychotics Using 1-(4-Fluorophenyl)butan-1-ol as a Precursor

For Research, Development, and Professional Use Only.

Introduction

The butyrophenone class of antipsychotic drugs, most notably Haloperidol, represents a cornerstone in the management of schizophrenia and other psychotic disorders. The synthesis of these compounds traditionally relies on the alkylation of a suitable piperidine derivative with a halogenated butyrophenone. This document provides a detailed guide for researchers and drug development professionals on the utilization of 1-(4-Fluorophenyl)butan-1-ol as a readily available starting material for the synthesis of Haloperidol.

The protocols herein describe a two-part synthetic strategy. First, 1-(4-Fluorophenyl)butan-1-ol is converted into the critical intermediate, 4-Chloro-4'-fluorobutyrophenone . This transformation involves a sequential oxidation and chlorination. Second, the synthesized intermediate is coupled with 4-(4-chlorophenyl)-4-hydroxypiperidine to yield Haloperidol. This guide emphasizes the causality behind experimental choices, provides self-validating protocols with integrated quality control checkpoints, and is grounded in authoritative references.

Physicochemical and Safety Data of Key Reagents

A thorough understanding of the properties and hazards of all materials is essential for safe and successful execution.

Compound	Formula	Mol. Weight	Form	Key Hazards
1-(4-Fluorophenyl)butan-1-ol	C₁₀H₁₃FO	168.21	Liquid/Solid	Irritant
4'-Fluorobutyrophenone	C₁₀H₁₁FO	166.19	Liquid	Harmful if swallowed[1]
4-Chloro-4'-fluorobutyrophenone	C₁₀H₁₀ClFO	200.64	Liquid/Oil[2]	Irritant
4-(4-Chlorophenyl)-4-hydroxypiperidine	C₁₁H₁₄ClNO	211.69	Solid[3]	Harmful if swallowed, Skin/Eye Irritant[4][5]
Oxalyl Chloride	C₂Cl₂O₂	126.93	Liquid	Corrosive, Toxic by inhalation
Sulfuryl Chloride	SO₂Cl₂	134.97	Liquid	Corrosive, Causes severe burns

Part 1: Synthesis of the Key Intermediate: 4-Chloro-4'-fluorobutyrophenone

This synthesis is a two-step process beginning with the oxidation of the starting alcohol, followed by chlorination of the resulting ketone.

Workflow for Intermediate Synthesis

Caption: Conversion of the starting alcohol to the key chlorinated intermediate.

Protocol 1A: Oxidation of 1-(4-Fluorophenyl)butan-1-ol to 4'-Fluorobutyrophenone

The Swern oxidation is a reliable and mild method for oxidizing secondary alcohols to ketones without the use of heavy metals.[1] It operates at low temperatures, preserving sensitive functional groups.

Principle of Causality:

• Activation: Dimethyl sulfoxide (DMSO) is activated by oxalyl chloride at -78 °C. This reaction is highly exothermic and generates gaseous byproducts (CO, CO₂), necessitating a low temperature and an efficient fume hood.[1]

• Oxidation: The alcohol attacks the activated sulfur species, forming an alkoxysulfonium salt.

• Elimination: A hindered, non-nucleophilic base, triethylamine (Et₃N), is added to deprotonate the carbon adjacent to the oxygen, inducing an elimination reaction that forms the ketone, dimethyl sulfide, and triethylammonium chloride.[1]

Step-by-Step Methodology:

• System Preparation: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a nitrogen inlet, and a thermometer. Maintain the system under a positive pressure of nitrogen.

• Reagent Preparation: In the flask, dissolve oxalyl chloride (1.2 equivalents) in anhydrous dichloromethane (DCM) (approx. 0.2 M). Cool the solution to -78 °C using a dry ice/acetone bath.

• DMSO Addition: Slowly add a solution of anhydrous DMSO (2.2 equivalents) in anhydrous DCM to the oxalyl chloride solution via the dropping funnel, ensuring the internal temperature does not exceed -65 °C. Stir for 15 minutes.

• Alcohol Addition: Add a solution of 1-(4-Fluorophenyl)butan-1-ol (1.0 equivalent) in anhydrous DCM dropwise, maintaining the temperature below -65 °C. Stir for 30-45 minutes.

• Base Addition & Quench: Add triethylamine (5.0 equivalents) dropwise, again maintaining the low temperature. After addition is complete, allow the reaction mixture to warm to room temperature over 1 hour.

• Work-up: Quench the reaction by adding water. Transfer the mixture to a separatory funnel, wash the organic layer sequentially with dilute HCl, saturated NaHCO₃ solution, and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude 4'-Fluorobutyrophenone can be purified by vacuum distillation or column chromatography.

• QC Check: Confirm product identity and purity (>95%) via GC-MS and ¹H NMR before proceeding.

Protocol 1B: α-Chlorination of 4'-Fluorobutyrophenone

The synthesis of the final intermediate requires selective chlorination at the terminal methyl group (the γ-position relative to the carbonyl, but the α-position of the butyryl chain). This can be achieved using sulfuryl chloride (SO₂Cl₂), which is a common reagent for the chlorination of ketones.[6]

Principle of Causality:

• Enolization: The ketone must first tautomerize to its enol or enolate form to create a nucleophilic double bond. This is often the rate-limiting step and can be acid-catalyzed.

• Electrophilic Attack: Sulfuryl chloride acts as a source of electrophilic chlorine, which is attacked by the electron-rich enol double bond, adding a chlorine atom to the α-carbon.

Step-by-Step Methodology:

• System Preparation: In a fume hood, equip a round-bottom flask with a magnetic stirrer, a dropping funnel, and a gas outlet connected to a trap (to neutralize evolved HCl).

• Reaction Setup: Charge the flask with 4'-Fluorobutyrophenone (1.0 equivalent). The reaction can be run neat or in a solvent like dichloromethane.

• Reagent Addition: Add sulfuryl chloride (1.0-1.1 equivalents) dropwise to the stirred ketone at room temperature. The reaction is often initiated with a small amount of radical initiator (like AIBN) or by gentle heating.

• Reaction Monitoring: Monitor the reaction progress by TLC or GC. The reaction typically generates HCl gas.

• Work-up: Once the starting material is consumed, carefully quench the reaction by slowly adding it to a cold, saturated solution of sodium bicarbonate to neutralize HCl and unreacted SO₂Cl₂.

• Extraction & Isolation: Extract the product with a suitable organic solvent (e.g., DCM or ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: The crude 4-Chloro-4'-fluorobutyrophenone is a key intermediate for many antipsychotics and can be purified by vacuum distillation.[7]

• QC Check: Verify the structure and purity (>97%) via GC-MS and NMR spectroscopy. The mass spectrum should show the correct molecular ion peak for C₁₀H₁₀ClFO.[2]

Part 2: Synthesis of Haloperidol

The final step is a classic nucleophilic substitution reaction, specifically an N-alkylation, to form the final active pharmaceutical ingredient (API).

Workflow for Haloperidol Synthesis

Caption: Final condensation step to synthesize Haloperidol.

Protocol 2: Condensation and Formation of Haloperidol

This procedure couples the two key fragments to form the final drug substance.

Principle of Causality:

• Nucleophilic Attack: The secondary amine of the piperidine ring acts as a nucleophile, attacking the electron-deficient carbon bearing the chlorine atom in 4-Chloro-4'-fluorobutyrophenone.

• Base and Catalyst: A base, such as potassium carbonate (K₂CO₃), is required to neutralize the HCl formed during the reaction, driving the equilibrium towards the product. A catalyst like potassium iodide (KI) can be used to facilitate the reaction via the Finkelstein reaction, where the more reactive iodo-intermediate is formed in situ.

• Solvent and Temperature: A high-boiling polar aprotic solvent like toluene or DMF is used to ensure the reactants are soluble and to provide the necessary thermal energy (reflux) to overcome the activation energy of the reaction.

Step-by-Step Methodology:

• System Preparation: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 4-(4-Chlorophenyl)-4-hydroxypiperidine (1.0 equivalent), potassium carbonate (1.5 equivalents), and a catalytic amount of potassium iodide (0.1 equivalents).

• Solvent Addition: Add toluene as the solvent.

• Reactant Addition: Add a solution of 4-Chloro-4'-fluorobutyrophenone (1.05 equivalents) in toluene to the flask.

• Reaction Execution: Heat the mixture to reflux (approximately 110 °C for toluene) and maintain for several hours. Monitor the reaction's completion by TLC or HPLC.

• Cooling and Filtration: Once the reaction is complete, cool the mixture to room temperature. Filter off the inorganic salts (K₂CO₃, KCl, KI) and wash the filter cake with fresh toluene.

• Work-up: Combine the filtrate and washes. Wash the organic solution with water to remove any remaining salts or base.

• Crystallization and Isolation: Concentrate the toluene solution under reduced pressure. The crude Haloperidol will often precipitate. Recrystallize the solid product from a suitable solvent system (e.g., acetone/water or isopropanol) to achieve high purity.

• Final QC: Dry the purified Haloperidol under vacuum. Characterize the final product by melting point, HPLC (for purity), Mass Spectrometry, and NMR to confirm its identity and ensure it meets pharmaceutical standards.

References

• Fisher Scientific. (2025). SAFETY DATA SHEET: 4-(4-Chlorophenyl)-4-hydroxypiperidine. [URL: https://www.fishersci.com/sdsitems.action?partNumber=AC159370050&productDescription=4-%284-CHLOROPHENYL%29-4-HYDROXYPIPERID+5G&vendorId=VN000321&countryCode=US&language=en]
• Google Patents. (1975). US3920757A - Chlorination with sulfuryl chloride. [URL: https://patents.google.
• PubChem. (n.d.). 1-(4-Fluorophenyl)but-3-en-1-one. National Center for Biotechnology Information. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/1-(4-Fluorophenyl)but-3-en-1-one]
• ChemicalBook. (n.d.). 4-Chloro-4'-fluorobutyrophenone. [URL: https://www.chemicalbook.com/ProductChemicalPropertiesCB3118281_EN.htm]
• Google Patents. (1982). CA1129424A - Synthesis of haloperidol. [URL: https://patents.google.
• Elsevier. (n.d.). Structure-based design of haloperidol analogues as inhibitors of acetyltransferase Eis from Mycobacterium tuberculosis to overcome kanamycin resistance. [URL: not available]
• Sigma-Aldrich. (n.d.). 4-Chloro-4'-fluorobutyrophenone 97%. [URL: https://www.sigmaaldrich.com/US/en/product/aldrich/c43609]
• PubChem. (n.d.). 4,4-Bis(4-fluorophenyl)butan-1-ol. National Center for Biotechnology Information. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/4_4-Bis_4-fluorophenyl_butan-1-ol]
• Organic Chemistry Portal. (2013). Application of Sulfuryl Chloride for the Quick Construction of β-Chlorotetrahydrofuran Derivatives from Homoallylic Alcohols under Mild Conditions. [URL: https://www.organic-chemistry.org/abstracts/lit3/068.shtm]
• PubChem. (n.d.). 4'-Fluorobutyrophenone. National Center for Biotechnology Information. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/4_-Fluorobutyrophenone]
• Sigma-Aldrich. (n.d.). 4-(4-Chlorophenyl)-4-hydroxypiperidine 99%. [URL: https://www.sigmaaldrich.com/US/en/product/aldrich/c66056]
• Biosynth. (n.d.). 4-Chloro-4'-fluorobutyrophenone. [URL: https://www.biosynth.com/p/FC06647/4-chloro-4-fluorobutyrophenone]
• ResearchGate. (n.d.). Synthesis of the haloperidol analog HAL-F. [URL: https://www.researchgate.net/figure/Synthesis-of-the-haloperidol-analog-HAL-F_fig2_322960533]
• ResearchGate. (n.d.). Chlorination of phenols using sulfuryl chloride (SO₂Cl₂) in the presence of sulfur-containing catalysts. [URL: https://www.researchgate.net/figure/Chlorination-of-phenols-using-sulfuryl-chloride-SO-2-Cl-2-in-the-presence-of_fig2_350280267]
• CDH Fine Chemical. (n.d.). 4-HYDROXY PIPERIDINE CAS NO 5382-16-1 MATERIAL SAFETY DATA SHEET SDS/MSDS. [URL: https://www.cdhfinechemical.com/images/product/msds/2885_msds.pdf]
• TCI AMERICA. (n.d.). 4-Chloro-4'-fluorobutyrophenone. [URL: https://www.tcichemicals.com/US/en/p/C1294]
• Organic Chemistry Portal. (2009). Sulfonyl chloride synthesis by oxidation. [URL: https://www.organic-chemistry.
• PubChem. (n.d.). 1-(4-Chlorophenyl)butan-1-ol. National Center for Biotechnology Information. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/1-(4-Chlorophenyl)butan-1-ol]
• Chemistry Stack Exchange. (2017). Synthesis of Haloperidol with 4-chlorobutanoyl chloride and piperidin-4-one. [URL: https://chemistry.stackexchange.com/questions/82029/synthesis-of-haloperidol-with-4-chlorobutanoyl-chloride-and-piperidin-4-one]
• Muby Chemicals. (n.d.). 4-(4-Chlorophenyl)-4-Hydroxypiperidine Manufacturers, SDS. [URL: http://www.mubychem.com/sds-msds/4-4-chlorophenyl-4-hydroxypiperidine-msds.htm]
• Google Patents. (2021). US20210107853A1 - Synthesis of mono-chlorinated acetophenone. [URL: https://patents.google.
• ChemicalBook. (n.d.). 4-Chloro-4'-fluorobutyrophenone. [URL: https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3118281.htm]
• Google Patents. (2016). CN105503650A - Method for synthesis of haloperidol drug intermediate 4-chlorobutyronitrile. [URL: https://patents.google.
• Fisher Scientific. (2010). SAFETY DATA SHEET: 4-Hydroxypiperidine. [URL: https://www.fishersci.com/sdsitems.action?partNumber=AC121650250&productDescription=4-HYDROXYPIPERIDINE%2C+98%25+25GR&vendorId=VN000321&countryCode=US&language=en]
• Global Substance Registration System. (n.d.). 1-(4-FLUOROPHENYL)-BUTANOL. [URL: https://gsrs.

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• 2. 4-Chloro-4'-fluorobutyrophenone | 3874-54-2 [chemicalbook.com]
• 3. 4-(4-氯苯基)-4-羟基哌啶 99% | Sigma-Aldrich [sigmaaldrich.com]
• 4. fishersci.com [fishersci.com]
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• 6. US20210107853A1 - Synthesis of mono-chlorinated acetophenone - Google Patents [patents.google.com]
• 7. 4-Chloro-4'-fluorobutyrophenone | 3874-54-2 [amp.chemicalbook.com]

Application Notes and Protocols for the Large-Scale Synthesis of Chiral 1-(4-Fluorophenyl)butan-1-ol

Introduction

Chiral 1-(4-fluorophenyl)butan-1-ol is a key building block in the synthesis of various active pharmaceutical ingredients (APIs). The presence of the fluorine atom can enhance metabolic stability, binding affinity, and bioavailability of drug candidates.[1] The stereochemistry at the carbinol center is often crucial for pharmacological activity, making the development of efficient and scalable methods for the synthesis of single enantiomers a critical endeavor in pharmaceutical process development.[2] This application note provides detailed protocols for the large-scale synthesis of chiral 1-(4-fluorophenyl)butan-1-ol via two distinct and industrially relevant methods: biocatalytic asymmetric reduction using a ketoreductase (KRED) and chemosynthetic asymmetric hydrogenation with a Noyori-type catalyst.

The precursor for both methods is the prochiral ketone, 4'-fluorobutyrophenone. The choice between a biocatalytic and a chemosynthetic route often depends on factors such as cost of goods, desired enantiomeric purity, substrate scope, and process robustness. Biocatalysis offers the advantages of high enantioselectivity under mild reaction conditions, while chemocatalysis can provide high throughput and may be more suitable for a broader range of substrates.[2][3]

Method 1: Biocatalytic Asymmetric Reduction of 4'-Fluorobutyrophenone

This protocol details the synthesis of (S)-1-(4-fluorophenyl)butan-1-ol using a whole-cell biocatalyst expressing a ketoreductase (KRED) and a glucose dehydrogenase (GDH) for cofactor regeneration. The KRED selectively reduces the ketone to the (S)-alcohol, while the GDH oxidizes glucose to gluconic acid, regenerating the NADPH cofactor required by the KRED. This coupled-enzyme system allows for the use of a catalytic amount of the expensive cofactor.[3][4]

Reaction Scheme:

Caption: Biocatalytic reduction of 4'-fluorobutyrophenone with cofactor regeneration.

Protocol

Materials and Equipment:

• 4'-Fluorobutyrophenone

• Recombinant E. coli cells co-expressing a suitable (S)-selective ketoreductase and glucose dehydrogenase

• D-Glucose

• Nicotinamide adenine dinucleotide phosphate (NADP+)

• Phosphate buffer (e.g., 100 mM potassium phosphate, pH 7.0)

• Antifoaming agent (e.g., Antifoam 204)

• Ethyl acetate

• Anhydrous sodium sulfate or magnesium sulfate

• Bioreactor with temperature, pH, and dissolved oxygen control

• Centrifuge

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Biocatalyst Preparation: Cultivate the recombinant E. coli cells in a suitable growth medium until the desired cell density is reached. Induce the expression of the KRED and GDH enzymes. Harvest the cells by centrifugation and resuspend them in the phosphate buffer to form a cell paste or slurry.

• Reaction Setup: In a sterilized bioreactor, prepare a solution of D-glucose (e.g., 1.2 equivalents relative to the ketone) in phosphate buffer. Add a catalytic amount of NADP+.

• Substrate Addition: Add the 4'-fluorobutyrophenone to the bioreactor. The substrate can be added neat or as a solution in a water-miscible co-solvent like isopropanol to improve solubility.

• Initiation of Biotransformation: Inoculate the reaction mixture with the prepared E. coli cell slurry. Add an antifoaming agent as needed.

• Reaction Monitoring: Maintain the reaction at a controlled temperature (typically 25-35 °C) and pH (around 7.0) with gentle agitation. Monitor the progress of the reaction by periodically taking samples and analyzing them by HPLC or GC to determine the conversion of the ketone and the enantiomeric excess of the alcohol product.

• Work-up: Once the reaction has reached the desired level of conversion (typically >98%), terminate the reaction by centrifuging the mixture to remove the whole cells.

• Extraction: Extract the aqueous supernatant containing the product with ethyl acetate (3 x volume of the aqueous phase).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude (S)-1-(4-fluorophenyl)butan-1-ol.

• Purification: The crude product can be further purified by vacuum distillation or column chromatography on silica gel to obtain the final product with high chemical and enantiomeric purity.

Quantitative Data

Parameter	Value
Substrate Concentration	50-100 g/L
Biocatalyst Loading	10-20% (w/v) wet cell weight
Co-substrate	D-Glucose (1.2 eq)
Cofactor	NADP+ (catalytic amount)
Temperature	30 °C
pH	7.0
Reaction Time	24-48 hours
Conversion	>98%
Enantiomeric Excess (e.e.)	>99% (S)
Isolated Yield	85-95%

Method 2: Asymmetric Hydrogenation of 4'-Fluorobutyrophenone using a Noyori-Type Catalyst

This protocol describes the synthesis of (R)-1-(4-fluorophenyl)butan-1-ol via asymmetric hydrogenation of 4'-fluorobutyrophenone using a chiral ruthenium-BINAP catalyst. The Noyori asymmetric hydrogenation is a powerful and widely used method for the enantioselective reduction of ketones.[5][6] The choice of the enantiomer of the BINAP ligand determines the stereochemistry of the product alcohol.[5]

Reaction Scheme:

Caption: Noyori asymmetric hydrogenation of 4'-fluorobutyrophenone.

Protocol

Materials and Equipment:

• 4'-Fluorobutyrophenone

• Dichloro[(R)-(+)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl]ruthenium(II) [(R)-RuCl₂-BINAP]

• Potassium tert-butoxide (KOtBu) or other suitable base

• Anhydrous methanol

• Hydrogen gas (high purity)

• High-pressure autoclave (e.g., Parr reactor)

• Inert gas (argon or nitrogen)

• Standard laboratory glassware for inert atmosphere techniques (e.g., Schlenk line)

• Rotary evaporator

• Vacuum distillation or column chromatography setup

Procedure:

• Catalyst Activation (Pre-catalyst formation): In a glovebox or under an inert atmosphere, charge the high-pressure autoclave with the (R)-RuCl₂-BINAP catalyst and the base (e.g., KOtBu) in anhydrous methanol. Stir the mixture at room temperature for a short period to allow for the formation of the active catalytic species.

• Substrate Addition: Add a solution of 4'-fluorobutyrophenone in anhydrous methanol to the autoclave.

• Hydrogenation: Seal the autoclave, purge it several times with hydrogen gas, and then pressurize it to the desired pressure (typically 10-50 atm). Heat the reaction mixture to the specified temperature (e.g., 40-60 °C) with vigorous stirring.

• Reaction Monitoring: Monitor the reaction progress by observing the hydrogen uptake. The reaction can also be monitored by taking aliquots (after safely depressurizing and purging the reactor) and analyzing them by HPLC or GC.

• Work-up: Once the reaction is complete (no further hydrogen uptake), cool the reactor to room temperature and carefully vent the excess hydrogen.

• Filtration and Concentration: Open the reactor and filter the reaction mixture through a pad of Celite or silica gel to remove the catalyst. Rinse the pad with methanol. Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Extraction: Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude (R)-1-(4-fluorophenyl)butan-1-ol.

• Purification: Purify the crude product by vacuum distillation or column chromatography on silica gel to yield the highly pure chiral alcohol.

Quantitative Data

Parameter	Value
Substrate to Catalyst Ratio (S/C)	1000:1 to 10,000:1
Hydrogen Pressure	10-50 atm
Temperature	40-60 °C
Base	Potassium tert-butoxide (KOtBu)
Solvent	Anhydrous Methanol
Reaction Time	6-24 hours
Conversion	>99%
Enantiomeric Excess (e.e.)	>98% (R)
Isolated Yield	90-97%

Purification and Analysis

Purification:

For both methods, the crude product can be purified to >99% purity by either vacuum distillation or flash column chromatography on silica gel. The choice of purification method will depend on the scale of the synthesis and the nature of any impurities. For large-scale production, vacuum distillation is often preferred.

Chiral Analysis:

The enantiomeric excess (e.e.) of the 1-(4-fluorophenyl)butan-1-ol product must be determined to ensure the effectiveness of the asymmetric synthesis. This is typically achieved using chiral High-Performance Liquid Chromatography (HPLC) .[7]

Representative Chiral HPLC Method:

• Chiral Stationary Phase (CSP): A polysaccharide-based column, such as one coated with cellulose tris(3,5-dimethylphenylcarbamate), is often effective for separating the enantiomers of aromatic alcohols.[7]

• Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 95:5 v/v) is a common mobile phase for normal-phase chiral separations.

• Flow Rate: Typically 0.5-1.0 mL/min.

• Detection: UV detection at a wavelength where the analyte has strong absorbance (e.g., 254 nm).

The retention times of the (R) and (S) enantiomers will be different, allowing for their separation and quantification to determine the enantiomeric excess.

Conclusion

Both the biocatalytic and the Noyori asymmetric hydrogenation methods provide efficient and highly enantioselective routes for the large-scale synthesis of chiral 1-(4-fluorophenyl)butan-1-ol. The biocatalytic approach offers a green and sustainable option with excellent enantioselectivity under mild conditions. The Noyori hydrogenation provides a robust and high-throughput chemical method with broad applicability. The choice of method will be dictated by the specific requirements of the manufacturing process, including cost, scale, and available infrastructure. The protocols and data presented in this application note serve as a comprehensive guide for researchers, scientists, and drug development professionals in the synthesis of this important chiral intermediate.

References

• Benchchem. (n.d.). Application Notes and Protocols: Biocatalytic Reduction of 4'-Chloroacetophenone to (S)-1-(4-Chlorophenyl)ethanol.
• NROChemistry. (n.d.). Noyori Hydrogenation.
• Myers, A. G. (n.d.). The Noyori Asymmetric Hydrogenation Reaction. Harvard University.
• Buller, R., et al. (2024). Effective engineering of a ketoreductase for the biocatalytic synthesis of an ipatasertib precursor.
• Zha, L., et al. (2021). Effective engineering of a ketoreductase for the biocatalytic synthesis of an ipatasertib precursor.
• Buller, R., et al. (2024).
• O'Hagan, D. (2020). Contribution of Organofluorine Compounds to Pharmaceuticals. Accounts of Chemical Research.
• Midland, M. M. (1988). (R)-(+)-1-Octyn-3-ol. Organic Syntheses.
• Phenomenex. (n.d.). Chiral HPLC Separations.
• Heidl, Z., et al. (2016). Asymmetric reduction of ketones and β-keto esters by (S)-1-phenylethanol dehydrogenase from denitrifying bacterium Aromatoleum aromaticum. Applied Microbiology and Biotechnology.
• Noyori, R. (2011). 1.1 Introduction: Structural Consideration BINAP (2,2‘-diphenylphosphino-1,1‘-binaphthyl), which was devised by Ryoji Noyori. Wiley-VCH.
• ResearchGate. (n.d.). Noyori and Hashiguchi's proposed reaction mechanism for the asymmetric hydrogenation of imines.
• Benchchem. (n.d.). A Comparative Guide to Enantiomeric Excess Determination of 1-(4-Chlorophenyl)ethanol by Chiral Chromatography.
• Reddy, M. S., et al. (2022).
• Regis Technologies. (n.d.). Chiral Applications Database.
• Organic Syntheses. (n.d.). Procedure 19.
• Organic Syntheses. (n.d.). Procedure R.
• WordPress. (2023). Ketone Reduction.
• Noyori, R. (2002). Nobel Lecture.

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• 1. Contribution of Organofluorine Compounds to Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ketone Reduction - Wordpress [reagents.acsgcipr.org]
• 3. Effective engineering of a ketoreductase for the biocatalytic synthesis of an ipatasertib precursor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Noyori Hydrogenation | NROChemistry [nrochemistry.com]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. benchchem.com [benchchem.com]

Analytical Architecture for Fluorinated Pharmaceutical Intermediates

From qNMR Quantification to PFP-LC Separation

Executive Summary: The "Fluorine Effect" in Analysis

The incorporation of fluorine into pharmaceutical intermediates—now present in over 20% of commercial APIs—introduces unique physicochemical properties that defy standard analytical workflows. While fluorine enhances metabolic stability and lipophilicity, it creates specific analytical blind spots:

• UV Invisibility: Many aliphatic fluorinated intermediates lack chromophores, rendering standard UV-HPLC useless.

• Isomeric Complexity: Regioisomers (e.g., 2,4-difluoro vs. 2,6-difluoro patterns) often co-elute on C18 columns due to identical hydrophobicity.

• Coupling Chaos: Large

  coupling constants fracture C NMR signals, complicating structural assignment.

This guide details a field-proven analytical architecture designed to close these gaps, leveraging

F qNMR for absolute purity and Pentafluorophenyl (PFP) chromatography for isomeric resolution.

Analytical Decision Matrix

Before selecting a protocol, use this logic flow to determine the correct analytical mode based on your intermediate's properties.

Figure 1: Analytical technique selection based on volatility, chromophores, and isomeric complexity.

The Gold Standard: F qNMR Protocol

Quantitative NMR (qNMR) is the primary assay for fluorinated intermediates because it relies on the 100% natural abundance of the

F nucleus and requires no specific UV response factor.

Mechanistic Insight

Unlike

H NMR, F has a massive chemical shift range (~400 ppm), eliminating signal overlap. However, accurate quantification requires strict control over Relaxation Time ( ) . Fluorine nuclei often have long relaxation times (2–10 seconds). If the inter-pulse delay ( ) is too short, the signal will not fully recover, leading to integration errors.

Protocol: Internal Standard qNMR

Objective: Determine absolute purity with <1% error.

Reagents:

• Solvent: DMSO-

  or CDCl (must dissolve both analyte and standard).

• Internal Standard (IS): 4,4'-Difluorobenzophenone (DFBP) or 2,4-Dichlorobenzotrifluoride .

  • Selection Rule: The IS peak must not overlap with the analyte and should have a similar

    to the analyte.

Step-by-Step Workflow:

• Determination (Mandatory Pre-step):

  • Run an Inversion-Recovery experiment on the pure analyte.

  • Calculate

    for the slowest relaxing fluorine signal.

  • Rule: Set your quantitative delay (

    ) to (for 99.3% recovery) or (for 99.9% recovery).

• Sample Preparation:

  • Weigh ~10-15 mg of Analyte (

    ) directly into an NMR tube (precision: 0.01 mg).

  • Weigh ~10-15 mg of Internal Standard (

    ) into the same tube.

  • Add 0.6 mL deuterated solvent and vortex until fully dissolved.

• Acquisition Parameters:

  • Pulse Angle: 90°.

  • Spectral Width: Sufficient to cover -200 to +50 ppm.

  • Scans (NS): 16 or 32 (S/N > 150:1).

  • Relaxation Delay (

    ): Calculated from Step 1 (typically 30–60 seconds).

  • Decoupling: Inverse Gated

    H Decoupling (to eliminate NOE enhancement which skews integration).

• Processing:

  • Phase correction: Manual (critical for accurate integration).

  • Baseline correction: Polynomial (order 1 or 2).

  • Integration: Define regions for Analyte (

    ) and Standard ( ).

• Calculation:

  Where = number of fluorine atoms, = Molecular Weight, = Purity.

Chromatographic Separation: The PFP Advantage[1][2]

Standard C18 columns separate based on hydrophobicity. Fluorinated regioisomers (e.g., ortho- vs. para- fluorophenols) often have identical hydrophobicities, leading to co-elution.

The Solution: Pentafluorophenyl (PFP) Phases

PFP columns utilize a "fluorophilic" retention mechanism involving:

• - Interactions: Between the electron-deficient PFP ring and electron-rich analytes.

• Dipole-Dipole Interactions: Strong interaction with the C-F bond dipoles.

• Shape Selectivity: Rigid PFP rings can discriminate steric differences in isomers.

Protocol: PFP Method Development

Objective: Separate critical pairs of fluorinated isomers.

Equipment:

• Column: Fluorophenyl (PFP) phase (e.g., Phenomenex Kinetex F5 or Waters XSelect HSS PFP), 2.1 x 100 mm, 1.7 µm or 2.6 µm.

• System: UPLC or HPLC.

Mobile Phase Strategy:

• Phase A: 10 mM Ammonium Formate in Water (pH 3.0). Acidic pH suppresses ionization of acidic fluorinated intermediates, increasing retention.

• Phase B: Acetonitrile (MeOH often creates too much pressure and weaker

  - interactions).

Gradient Table (Screening):

Time (min)	% Phase A	% Phase B	Flow Rate (mL/min)	Curve
0.0	95	5	0.4	Initial
10.0	5	95	0.4	Linear
12.0	5	95	0.4	Hold
12.1	95	5	0.4	Re-equilibration

Data Interpretation:

• If isomers co-elute on C18, inject on PFP.

• Expectation: The elution order often reverses compared to C18 ("Orthogonal Selectivity"). Isomers with accessible electron-rich clouds will retain longer on PFP.

Mass Balance: Combustion Ion Chromatography (CIC)

When the sum of impurities + main peak in LC-MS < 100%, you likely have inorganic fluoride or non-ionizable fluorinated oligomers.

Workflow

• Combustion: Sample is burned at 1000°C in an argon/oxygen stream. All organic fluorine converts to HF.

• Absorption: Gas is passed into an aqueous absorption solution (H

  O or Na CO ).

• Analysis: The solution is injected into an Ion Chromatograph (IC) to quantify F

  .[1]

Self-Validation Check: Compare the Total Fluorine (TF) from CIC with the theoretical fluorine content calculated from the qNMR purity.

• If

  , the sample contains inorganic fluoride salts (common in nucleophilic fluorination reactions).

References

• Quantitative 19F NMR Analysis: Anal. Chem. 2024.[2][3] "Application of 19F quantitative NMR to pharmaceutical analysis." 3[4][5][6][7][8][9][10]

• PFP Column Selectivity: LCGC International. "Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC." 11[4][5][6][7][8][9][10][11]

• Combustion Ion Chromatography: ACS Publications.[4] "Comprehensive Evaluation of the Analytical Efficiency of Combustion Ion Chromatography for Per- and Polyfluoroalkyl Substances." 4[4][7][9]

• qNMR Internal Standards: Sigma-Aldrich. "Certified Reference Materials for 19F Quantitative NMR." [4][5][6][7][8][9][10][11][12][13][14]

Sources

• 1. PFAS Detection Made Simple: Using Total Fluorine Analysis & Combustion Ion Chromatography [innovatechlabs.com]
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• 5. pubs.acs.org [pubs.acs.org]
• 6. How to improve the yield of fluorinated pharmaceutical intermediates in synthesis? - Blog [sinoshiny.com]
• 7. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
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• 10. Total PFAS analysis using Combustion Ion Chromatography | Metrohm [metrohm.com]
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• 13. Understanding PFAS and Combustion-Ion Chromatography - AnalyteGuru [thermofisher.com]
• 14. Harnessing Fluorine Chemistry: Strategies for Per‐ and Polyfluoroalkyl Substances Removal and Enrichment - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Validated Protocol for the Reduction of 1-(4-fluorophenyl)butan-1-one to 1-(4-fluorophenyl)butan-1-ol

Introduction and Strategic Rationale

The transformation of ketones to secondary alcohols is a cornerstone reaction in organic synthesis, pivotal for the creation of valuable intermediates in medicinal chemistry and materials science. This document provides a detailed, field-tested protocol for the reduction of 1-(4-fluorophenyl)butan-1-one to its corresponding secondary alcohol, 1-(4-fluorophenyl)butan-1-ol. The presence of a fluorine atom on the phenyl ring is of particular significance; fluorine substitution is a widely employed strategy in drug design to modulate a molecule's metabolic stability, lipophilicity, and binding affinity, often leading to enhanced pharmacokinetic and pharmacodynamic profiles[1][2][3].

This guide is designed for chemistry professionals. It moves beyond a simple recitation of steps to explain the underlying chemical principles, the rationale for procedural choices, and the integrated validation checkpoints that ensure a successful and reproducible outcome. We will focus on the use of sodium borohydride (NaBH₄), a selective and operationally simple reducing agent, ideal for this class of transformation.

The Chemical Science: Mechanism and Reagent Selection

The Core Mechanism: Hydride Attack

The reduction of a ketone to a secondary alcohol is fundamentally a two-step process involving nucleophilic addition followed by protonation[4][5][6]. Sodium borohydride (NaBH₄) serves as a convenient and effective source of a nucleophilic hydride ion (H⁻)[4][7].

• Nucleophilic Attack: The reaction initiates with the hydride ion from the borohydride complex ([BH₄]⁻) attacking the electrophilic carbonyl carbon of the ketone. This breaks the C=O pi bond, with the electrons moving to the highly electronegative oxygen atom, forming a tetrahedral alkoxide intermediate that is complexed with the remaining borane species[5][8].

• Protonation: In the second step, a protic solvent (like methanol or ethanol) or an acidic workup provides a proton (H⁺) to the negatively charged oxygen of the alkoxide intermediate, yielding the final secondary alcohol product[4][5][8].

Why Sodium Borohydride? A Deliberate Choice

While several hydride reagents can reduce ketones, sodium borohydride is selected for its optimal balance of reactivity and safety[9][10].

• Chemoselectivity: NaBH₄ is a mild reducing agent. Under standard conditions (alcoholic solvent, 0 °C to room temperature), it selectively reduces aldehydes and ketones while leaving more robust functional groups like esters, amides, and carboxylic acids untouched[5][6][8]. This selectivity is crucial when working with complex molecules containing multiple functional groups.

• Operational Safety: Unlike the highly reactive and pyrophoric lithium aluminum hydride (LiAlH₄), NaBH₄ is stable in air and can be used with protic solvents like methanol and ethanol[10][11]. While it does react with water and alcohols, the reaction is slow and manageable, especially at lower temperatures, eliminating the need for strictly anhydrous conditions required for LiAlH₄[11].

• Ease of Workup: The borate byproducts generated from NaBH₄ reactions are generally easy to remove during the aqueous workup procedure, simplifying product isolation[5].

Validated Experimental Protocol

This protocol is designed for a ~5 mmol scale reaction. Quantities can be adjusted proportionally, but significant scale-ups may require re-optimization of reaction time and temperature control.

Materials and Equipment

Reagents & Solvents	Equipment
1-(4-fluorophenyl)butan-1-one	Round-bottom flask (50 mL) with stir bar
Sodium borohydride (NaBH₄)	Magnetic stir plate
Methanol (MeOH), ACS grade	Ice bath
Deionized Water (H₂O)	Separatory funnel (125 mL)
Hydrochloric Acid (HCl), 1 M solution	Beakers and Erlenmeyer flasks
Ethyl Acetate (EtOAc), ACS grade	Rotary evaporator
Anhydrous Magnesium Sulfate (MgSO₄)	Thin Layer Chromatography (TLC) plates (silica)
Saturated Sodium Chloride (Brine)	TLC tank and UV lamp
Silica Gel for column chromatography	Glass column for chromatography

Safety Precautions: A Self-Validating System

• Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and nitrile gloves.

• Reagent Handling: Sodium borohydride is toxic if swallowed or in contact with skin and reacts with water to produce flammable hydrogen gas[12][13]. Handle in a well-ventilated fume hood. Avoid contact with water during storage and initial reaction setup. Add NaBH₄ slowly and portion-wise to the reaction mixture to control the initial exotherm and hydrogen evolution[14].

• Quenching: The quenching step with 1 M HCl should be performed slowly and in an ice bath to manage the exothermic reaction and the release of hydrogen gas from the decomposition of excess NaBH₄.

Step-by-Step Experimental Procedure

• Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1-(4-fluorophenyl)butan-1-one (0.90 g, 5.0 mmol) in methanol (15 mL).

• Cooling: Place the flask in an ice-water bath and stir the solution for 10-15 minutes until the internal temperature reaches 0-5 °C.

• Addition of Reducing Agent: Slowly add sodium borohydride (0.23 g, 6.0 mmol, 1.2 equivalents) to the stirred solution in small portions over 10 minutes. Causality Note: Portion-wise addition is critical to control the initial exothermic reaction and the rate of hydrogen gas evolution[14].

• Reaction and Monitoring: Continue stirring the reaction mixture in the ice bath for 1 hour. Then, remove the ice bath and allow the reaction to warm to room temperature, stirring for an additional 2-3 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC)[15].

  • TLC Protocol: Spot the reaction mixture on a silica gel plate against a spot of the starting material. Elute with a solvent system like 20% ethyl acetate in hexanes. The reaction is complete when the starting ketone spot (higher Rf) is fully consumed and a new, more polar product spot (lower Rf) appears.

• Reaction Quench: Once the reaction is complete, cool the flask back down in an ice bath. Slowly and carefully add 1 M HCl (approx. 10 mL) dropwise to quench the reaction and neutralize any excess NaBH₄. Vigorous gas evolution (H₂) will be observed. Continue adding acid until the solution is slightly acidic (pH ~5-6).

• Workup and Extraction:

  • Transfer the mixture to a separatory funnel.

  • Add deionized water (20 mL) and ethyl acetate (30 mL). Shake vigorously and allow the layers to separate.

  • Extract the aqueous layer with another portion of ethyl acetate (20 mL).

  • Combine the organic layers and wash them with saturated sodium chloride (brine) solution (25 mL) to remove residual water and methanol.

• Drying and Concentration: Dry the combined organic layer over anhydrous magnesium sulfate (MgSO₄). Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product as an oil.

• Purification: The crude oil should be purified by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., starting from 5% EtOAc/Hexanes and gradually increasing to 20%). This will separate the desired alcohol from any non-polar impurities and residual starting material.

• Characterization: The final product, 1-(4-fluorophenyl)butan-1-ol, should be a clear oil. Its identity and purity can be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, IR spectroscopy, and GC-MS.

Quantitative Data Summary

Parameter	Value / Description	Rationale
Starting Material	1-(4-fluorophenyl)butan-1-one	Ketone substrate for reduction.
Molecular Weight	180.21 g/mol	For calculating molar quantities.
Scale	5.0 mmol (0.90 g)	Standard laboratory scale for protocol validation.
Reducing Agent	Sodium Borohydride (NaBH₄)	Mild and selective hydride source[6].
Equivalents of NaBH₄	1.2 equivalents	A slight excess ensures complete reaction, accounting for any reaction with the solvent[14].
Solvent	Methanol (MeOH)	Readily dissolves reactants and serves as a proton source for the final step[14].
Reaction Temperature	0 °C to Room Temperature	Initial cooling controls the exotherm; warming to RT ensures reaction completion[8].
Reaction Time	3-4 hours	Typically sufficient for complete conversion, validated by TLC.
Expected Product	1-(4-fluorophenyl)butan-1-ol	Secondary alcohol.
Theoretical Yield	0.91 g (assuming 100% conversion)	Based on 5.0 mmol of the limiting reagent.
Typical Purified Yield	80-95%	Dependent on the efficiency of extraction and purification steps.

Troubleshooting Guide

Issue	Possible Cause	Solution
Incomplete Reaction (Ketone remains)	Insufficient NaBH₄ (degraded reagent); Insufficient reaction time.	Add another small portion of NaBH₄ and monitor by TLC. Allow the reaction to stir for a longer period.
Low Yield after Workup	Incomplete extraction of the product; Product loss during purification.	Perform an additional extraction of the aqueous layer. Optimize chromatography conditions (e.g., column size, fraction collection).
Emulsion during Extraction	Formation of fine borate salts at the interface.	Add more brine solution to the separatory funnel to help break the emulsion. If persistent, filter the entire mixture through a pad of Celite.

References

• Open Library Publishing Platform. (n.d.). 3.4.1 – Sodium Borohydride Reduction of Carbonyls. Retrieved from [Link]

• Organic Synthesis. (n.d.). Sodium Borohydride (NaBH4) Reduction. Retrieved from [Link]

• Chemistry LibreTexts. (2023). The Reduction of Aldehydes and Ketones. Retrieved from [Link]

• Patel, H. V., et al. (1993). Microbial reduction of 1-(4-fluorophenyl)-4-[4-(5-fluoro-2-pyrimidinyl)-1- piperazinyl]butan-1-one. PubMed. Retrieved from [Link]

• Leah4sci. (2016). Sodium Borohydride NaBH4 Reduction Reaction Mechanism. Retrieved from [Link]

• Academia.edu. (n.d.). Preparation of 4-(Fluorophenyl)but-3-en-2-ols. Retrieved from [Link]

• OrgoSolver. (n.d.). NaBH4 Reduction: Aldehyde/Ketone to Alcohol | Rule + Traps. Retrieved from [Link]

• Master Organic Chemistry. (2011). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Retrieved from [Link]

• Swarthmore College. (n.d.). Experiment 1. Ketone Reduction by Sodium Borohydride. Retrieved from [Link]

• PubChem. (n.d.). 4,4-Bis(4-fluorophenyl)butan-1-ol. Retrieved from [Link]

• Global Substance Registration System. (n.d.). 4-CHLORO-1-(4-FLUOROPHENYL)BUTAN-1-OL. Retrieved from [Link]

• Chemguide. (n.d.). reduction of aldehydes and ketones. Retrieved from [Link]

• ResearchGate. (2025). Application of Fluorine in Drug Design. Retrieved from [Link]

• ACS Publications. (2026). Hydrogenation of Fluoroalkyl Ketones on Water under Atmospheric Pressure. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Sodium borohydride. Retrieved from [Link]

• Princeton University. (2011). Enantioselective Organocatalytic R-Fluorination of Cyclic Ketones. Retrieved from [https://chemistry.princeton.edu/macmillan/wp-content/uploads/sites/9 Macmillan Group/files/publications/2011-Enantioselective-Organocatalytic-alpha-Fluorination-of-Cyclic-Ketones.pdf]([Link] Macmillan Group/files/publications/2011-Enantioselective-Organocatalytic-alpha-Fluorination-of-Cyclic-Ketones.pdf)

• NJ.gov. (1999). SODIUM BOROHYDRIDE HAZARD SUMMARY. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Alcohol synthesis by carbonyl compound reduction. Retrieved from [Link]

• PMC. (2023). Fluorine-a small magic bullet atom in the drug development. Retrieved from [Link]

• PubChem. (n.d.). 1-(4-Chlorophenyl)butan-1-ol. Retrieved from [Link]

• Journal of Pharmaceutical Research International. (n.d.). Fluorine in drug discovery: Role, design and case studies. Retrieved from [Link]

• Master Organic Chemistry. (2015). Demystifying The Mechanisms of Alcohol Oxidations. Retrieved from [Link]

• University of California. (2012). Sodium borohydride - Standard Operating Procedure. Retrieved from [Link]

• OpenOChem Learn. (n.d.). Reduction of Aldehydes and Ketones. Retrieved from [Link]

• RSC Publishing. (n.d.). The effect of fluorine substitution on chiral recognition. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Crystallographic, spectroscopic and thermal studies. Retrieved from [Link]

• MDPI. (n.d.). Perspectives on Applications of 19 F-NMR in Fragment-Based Drug Discovery. Retrieved from [Link]

• RUA. (n.d.). Catalytic asymmetric transfer hydrogenation of ketones: Recent advances. Retrieved from [Link]

• FIUnix Faculty Sites. (n.d.). Chapter 12 Alcohols from Carbonyl Compounds: Oxidation-Reduction. Retrieved from [Link]

• PubMed. (2025). Discovery of N-(3-fluorophenyl)-2-(4-((7-(1-methyl-1H-pyrazol-4-yl)quinazolin-4-yl)amino)phenyl)acetamide. Retrieved from [Link]

• RSC Publishing. (n.d.). Ketones as directing groups in photocatalytic sp3 C–H fluorination. Retrieved from [Link]

• Organic Chemistry Portal. (2003). Practical enantioselective reduction of ketones. Retrieved from [Link]

• ACS Publications. (2011). Enantioselective Organocatalytic α-Fluorination of Cyclic Ketones. Retrieved from [Link]

• PMC. (n.d.). Novel Chiral Switching Ligands for Enantioselective Asymmetric Reductions of Prochiral Ketones. Retrieved from [Link]

• PubMed Central. (n.d.). Crystal structure and Hirshfeld-surface analysis of 1-(4-fluorophenyl)-3,3-bis(methylsulfanyl)prop-2-en-1-one. Retrieved from [Link]

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Introduction: The Significance of 1-(4-Fluorophenyl)butan-1-ol in Modern Drug Development

An Application Note and Protocol for the Scalable Production of 1-(4-Fluorophenyl)butan-1-ol

1-(4-Fluorophenyl)butan-1-ol is a key chiral intermediate in the synthesis of various pharmaceutically active compounds. Its structural motif is found in molecules targeting a range of therapeutic areas, including antipsychotic agents.[1][2] The presence of the fluorine atom can significantly enhance metabolic stability and binding affinity of the final drug product, making the efficient and scalable synthesis of this intermediate a critical focus for the pharmaceutical industry. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on a scalable process for the production of 1-(4-Fluorophenyl)butan-1-ol, focusing on the robust and well-established Grignard reaction.

Strategic Approach to Scalable Synthesis: The Grignard Reaction

For the synthesis of secondary alcohols such as 1-(4-Fluorophenyl)butan-1-ol, two primary retrosynthetic disconnections are considered: the reduction of the corresponding ketone (1-(4-fluorophenyl)butan-1-one) and the addition of an organometallic reagent to an aldehyde. While ketone reduction is a viable method for large-scale production[3], the Grignard reaction offers a more direct and often more cost-effective route, starting from commercially available building blocks.[4][5]

The Grignard reaction is a classic and powerful tool for carbon-carbon bond formation.[4][5] In this case, it involves the reaction of a propylmagnesium halide (a Grignard reagent) with 4-fluorobenzaldehyde. The high nucleophilicity of the Grignard reagent allows for an efficient addition to the electrophilic carbonyl carbon of the aldehyde, forming the desired secondary alcohol after an acidic workup.

Causality in Experimental Choices for Scalability

The choice of the Grignard reaction for a scalable process is underpinned by several key factors:

• Atom Economy: This one-step construction of the carbon skeleton is highly atom-economical.

• Reagent Availability: The starting materials, 4-fluorobenzaldehyde, propyl halides, and magnesium turnings, are readily available and relatively inexpensive bulk chemicals.

• Process Robustness: Grignard reactions are well-understood and have been implemented on an industrial scale for many decades. The process parameters can be tightly controlled to ensure consistent yield and purity.

However, the exothermic nature of the Grignard reaction presents significant safety challenges that must be addressed for a safe and scalable process.[6][7][8]

Experimental Workflow and Logical Relationships

The overall process can be visualized as a three-stage workflow: Grignard reagent formation, the Grignard reaction with the aldehyde, and finally, workup and purification.

Caption: Workflow for the scalable synthesis of 1-(4-Fluorophenyl)butan-1-ol.

Detailed Protocol for Scalable Production

This protocol is designed for a laboratory scale that can be linearly scaled up with appropriate engineering controls.

Materials and Reagents

Reagent	Molecular Weight ( g/mol )	Quantity (molar eq.)	Amount (for 1 mol scale)
Magnesium Turnings	24.31	1.2	29.2 g
1-Bromopropane	123.00	1.15	141.5 g (104 mL)
4-Fluorobenzaldehyde	124.11	1.0	124.1 g (107 mL)
Anhydrous THF	-	-	1.5 L
Iodine	253.81	catalytic	1 crystal
Saturated aq. NH₄Cl	-	-	1 L
Ethyl Acetate (EtOAc)	-	-	1 L
Anhydrous MgSO₄	-	-	50 g

Step-by-Step Methodology

Part 1: Preparation of the Grignard Reagent

• Glassware Preparation: All glassware must be rigorously dried in an oven at 120°C overnight and assembled hot under a stream of dry nitrogen.[9] This is critical as Grignard reagents react readily with water.[9]

• Reaction Setup: Assemble a 3-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser with a nitrogen inlet, and a pressure-equalizing dropping funnel.

• Initiation: Place the magnesium turnings (29.2 g) and a single crystal of iodine in the reaction flask. Add 100 mL of anhydrous tetrahydrofuran (THF).

• Addition of Alkyl Halide: In the dropping funnel, add a solution of 1-bromopropane (141.5 g) in 400 mL of anhydrous THF. Add approximately 10% of this solution to the magnesium suspension.

• Reaction Initiation and Control: The reaction should initiate, as evidenced by a color change (disappearance of the iodine color) and gentle refluxing of the solvent.[10] If the reaction does not start, gentle warming with a heat gun may be necessary. Once initiated, the reaction is exothermic, and an ice-water bath should be on standby to control the temperature.[11]

• Completion of Addition: Add the remainder of the 1-bromopropane solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, stir the mixture at room temperature for an additional hour to ensure complete formation of the Grignard reagent.

Part 2: Reaction with 4-Fluorobenzaldehyde

• Cooling: Cool the freshly prepared Grignard reagent to 0°C using an ice-water bath.

• Aldehyde Addition: Prepare a solution of 4-fluorobenzaldehyde (124.1 g) in 500 mL of anhydrous THF and add it to the dropping funnel. Add this solution dropwise to the stirred Grignard reagent, maintaining the internal temperature below 10°C. This slow addition is crucial to control the exothermicity of the reaction.[8]

• Reaction Completion: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2 hours.

Part 3: Workup and Purification

• Quenching: Cool the reaction mixture to 0°C and slowly add 1 L of saturated aqueous ammonium chloride solution. This will quench any unreacted Grignard reagent and hydrolyze the magnesium alkoxide intermediate.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with 500 mL portions of ethyl acetate.

• Washing and Drying: Combine the organic layers and wash with brine (saturated NaCl solution). Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude 1-(4-Fluorophenyl)butan-1-ol can be purified by vacuum distillation to yield a colorless oil.[12] High purity can be achieved with this method, often exceeding 99%.[12]

Trustworthiness: A Self-Validating System

The reliability of this protocol is ensured through several in-process checks and controls:

• Visual Confirmation of Grignard Formation: The disappearance of the iodine color and the initiation of reflux provide clear visual cues that the Grignard reagent is forming.

• Temperature Monitoring: Careful monitoring and control of the internal temperature during the addition of both the alkyl halide and the aldehyde are paramount for safety and to minimize side reactions.

• Reaction Monitoring by TLC/GC: For process optimization, the reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC) to ensure the complete consumption of the starting aldehyde.

• Characterization of Final Product: The identity and purity of the final product should be confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, and GC-MS.

Expertise & Experience: Field-Proven Insights

• Solvent Choice: Tetrahydrofuran (THF) is generally preferred over diethyl ether for larger-scale Grignard reactions due to its higher boiling point and better ability to solvate the Grignard reagent, which can lead to more controlled reaction kinetics.[8]

• Initiation Techniques: While a crystal of iodine is a common initiator, other methods for activating the magnesium surface, such as the use of 1,2-dibromoethane, can also be employed.

• Quenching Procedure: The slow, controlled addition of the quenching solution at a low temperature is critical to manage the exotherm associated with hydrolyzing the magnesium alkoxide and any remaining Grignard reagent.

• Purification Strategy: While chromatography is an option for small-scale purification, vacuum distillation is the more practical and scalable method for obtaining high-purity product on a larger scale.

References

• Chande, A. (n.d.). The Grignard Reaction: Synthesis of 4,4-Diphenyl-3-buten-2-one. Retrieved from [Link]

• Chemistry LibreTexts. (2020, June 11). 5.2: Practical Considerations, Procedural Changes, Safety Tips. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 16). 7: The Grignard Reaction (Experiment). Retrieved from [Link]

• Kryk, H. (2007). Safety aspects of the process control of Grignard reactions. Chemical Engineering Science, 62(18), 5198-5200.

• Master Organic Chemistry. (2011, October 14). Grignard Reagents For Addition To Aldehydes and Ketones. Retrieved from [Link]

• Patel, M. (n.d.). Developing SOPs for Hazardous Chemical Manipulations. Retrieved from [Link]

• PubChem. (n.d.). 4,4-Bis(4-fluorophenyl)butan-1-ol. Retrieved from [Link]

• Stazi, F., et al. (2007). A practical and scalable process for the preparation of 4-aminophenylboronic acid pinacol ester. Organic Process Research & Development, 11(4), 717-719.

• Wikipedia contributors. (2024, January 28). Haloperidol. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• Yoo, W. J., & Li, C. J. (2006). Highly efficient Grignard-type addition of terminal alkynes to aldehydes in water. Journal of the American Chemical Society, 128(40), 13064-13065.
• Zong, M. H., & Li, N. (2019). Microbial reduction of 1-(4-fluorophenyl)-4-[4-(5-fluoro-2-pyrimidinyl)-1-piperazinyl]butan-1-one. Applied Microbiology and Biotechnology, 103(1), 147-158.

Sources

• 1. Microbial reduction of 1-(4-fluorophenyl)-4-[4-(5-fluoro-2-pyrimidinyl)-1- piperazinyl]butan-1-one - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Haloperidol - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. m.youtube.com [m.youtube.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. acs.org [acs.org]
• 7. researchgate.net [researchgate.net]
• 8. dchas.org [dchas.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. aroonchande.com [aroonchande.com]
• 11. quora.com [quora.com]
• 12. US20180029973A1 - Method for preparing 4-isopropylamino-1-butanol - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Enhancing Enantiomeric Excess in the Synthesis of 1-(4-Fluorophenyl)butan-1-ol

Welcome to the technical support center dedicated to the stereoselective synthesis of 1-(4-Fluorophenyl)butan-1-ol. This guide is designed for researchers, scientists, and professionals in drug development who are seeking to optimize the enantiomeric excess (ee) of this critical chiral intermediate. Here, we move beyond simple protocols to provide in-depth troubleshooting advice and frequently asked questions, grounded in mechanistic principles and practical experience. Our goal is to empower you to diagnose and resolve challenges in your asymmetric synthesis, leading to higher enantiopurity and more efficient workflows.

Introduction: The Significance of Enantiomeric Purity

1-(4-Fluorophenyl)butan-1-ol is a valuable chiral building block in the synthesis of various pharmaceutical compounds. The stereochemistry of this alcohol is often crucial for the biological activity and safety of the final active pharmaceutical ingredient (API). Achieving high enantiomeric excess is therefore not merely a matter of chemical purity, but a fundamental requirement for the efficacy and regulatory approval of the target drug. This guide will explore the common hurdles encountered in maximizing the ee of 1-(4-Fluorophenyl)butan-1-ol and provide systematic approaches to overcome them.

Part 1: Troubleshooting Low Enantiomeric Excess

This section addresses the most common issue faced by chemists in this synthesis: obtaining a product with suboptimal enantiomeric excess. We will explore the potential root causes and provide a logical workflow for diagnosing and resolving the problem.

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purification strategies for removing ketone precursor

Knowledge Base ID: PUR-KET-001

Status: Active | Last Updated: 2026-02-07 Department: Process Chemistry & Purification Support

Overview

Welcome to the Purification Support Center. This guide addresses the removal of ketone precursors (starting materials) from final products (often secondary alcohols, tertiary alcohols, or amines). Ketones are notoriously difficult to remove due to their intermediate polarity and tendency to co-elute with products or form inclusion complexes during crystallization.

This guide is structured by Purification Tier , moving from high-throughput chemical scavenging to high-precision chromatographic resolutions.

Tier 1: Chemical Scavenging (The "Bisulfite" Method)

Best For: Unhindered methyl ketones or cyclic ketones contaminating stable organic products (e.g., alcohols, esters). Mechanism: Reversible formation of water-soluble

-hydroxy sulfonate adducts.

User Question:

"I have 5-10% unreacted ketone in my crude alcohol. Column chromatography is failing because the Rf values are too similar. How can I remove the ketone without running a column?"

Expert Solution:

You should utilize a Sodium Bisulfite (NaHSO₃) Wash . This exploits the nucleophilic attack of the bisulfite ion on the carbonyl carbon, converting the lipophilic ketone into a water-soluble salt.[1]

Protocol: The Bisulfite Wash

• Preparation: Dissolve your crude mixture in a water-immiscible solvent (Ethyl Acetate or Diethyl Ether are ideal; Dichloromethane is acceptable but prone to emulsions).

• Reagent: Prepare a saturated aqueous solution of NaHSO₃ (approx. 40% w/v).

• The Wash:

  • Add 0.5 equivalents of NaHSO₃ solution relative to the estimated ketone impurity (excess is fine).

  • CRITICAL STEP: Add a small amount of Methanol (5-10% of total volume). This increases the solubility of the ketone in the aqueous phase, accelerating adduct formation.

  • Stir vigorously for 30–60 minutes. Do not just shake in a funnel; equilibrium takes time.

• Separation: Transfer to a separatory funnel. The ketone is now trapped in the aqueous layer (bottom) as the bisulfite adduct.

• Validation: Spot the organic layer on TLC. The ketone spot should be absent.

Troubleshooting (FAQ)

• Q: Why isn't it working for my ketone?

  • A: Steric hindrance.[1][2] Bisulfite works best on methyl ketones (e.g., acetophenone) and cyclic ketones (e.g., cyclohexanone). It often fails for di-isopropyl ketones or sterically crowded benzophenones due to the inability of the bulky sulfonate group to attack the carbonyl carbon [1].

• Q: My product is water-sensitive. Can I use this?

  • A: No. This is an aqueous extraction.[1][2][3] See Tier 2 (Resin Scavenging) .

Visual Workflow: Bisulfite Extraction

Figure 1: Logical flow for removing unhindered ketones via bisulfite adduct formation.[1]

Tier 2: Solid-Supported Scavenging (Genotoxic Impurity Control)

Best For: Removing trace (ppm level) mutagenic ketones or hindered ketones where bisulfite fails. Mechanism: Covalent bond formation (Hydrazone) using polymer-supported hydrazine.

User Question:

"My ketone is a known mutagen (ICH M7 Class). I need to get it below 20 ppm, and I cannot introduce new soluble reagents into the API."

Expert Solution:

Use a Polymer-Supported Hydrazine (PS-Hydrazine) scavenger. This creates an irreversible covalent bond, effectively "fishing" the ketone out of the solution. The scavenger is removed by simple filtration.

Protocol: Batch Mode Scavenging

• Stoichiometry: Use 2–5 equivalents of PS-Hydrazine resin relative to the ketone impurity.

• Solvent System: Dissolve crude in THF, DCM, or MeOH. Avoid Acetone (it will consume the scavenger).

• Catalysis: Add a catalytic amount of Acetic Acid (1-5%) . This protonates the carbonyl oxygen, making it more electrophilic and accelerating the hydrazone formation [2].

• Incubation: Shake or stir gently (to avoid pulverizing resin beads) at room temperature for 4–16 hours.

• Workup: Filter the resin. The filtrate contains your purified product.

Data: Scavenging Efficiency vs. Time

Time (h)	Ketone Removal (%)	Notes
1	45%	Slow onset without acid catalyst
4	88%	Standard process time
12	>99%	Required for ppm-level compliance
Pro Tip	N/A	Heating to 40°C doubles the rate

Tier 3: Chromatographic "Shift" Strategies

Best For: When the ketone and product co-elute (overlap) on standard silica or C18 columns.

User Question:

"I see the ketone and product as one broad blob on my chromatogram. I can't separate them."

Expert Solution:

If you cannot separate them physically, you must separate them chemically in situ. Use Girard's Reagent T (betaine hydrazide chloride) to derivatize the ketone into a highly polar, water-soluble hydrazone before or during chromatography [3].

Protocol: The "Shift" Method

• Derivatization: Treat the crude mixture with Girard’s Reagent T (1.1 eq vs ketone) in Ethanol/Acetic Acid (10:1) for 1 hour.

• The Shift: The ketone is now a charged, ionic species.

• Purification:

  • Reverse Phase (C18): The derivatized ketone will elute at the solvent front (dead volume) because it is extremely polar. Your product (lipophilic) will retain normally.

  • Normal Phase (Silica): The derivatized ketone will stick permanently to the baseline (Rf = 0). Your product will elute normally.

Visual Mechanism: Derivatization Strategy

Figure 2: Using derivatization to alter retention time (tR) and force separation.[4]

Tier 4: Crystallization (Thermodynamics)

Best For: Large-scale manufacturing where chromatography is too expensive.

User Question:

"The ketone keeps co-crystallizing with my product. I've tried recrystallizing three times."

Expert Solution:

You are likely facing an inclusion complex or solid solution formation. To break this, you must choose a solvent that maximizes the solubility differential (solubility rejection).

• The "Rejecting" Solvent: Ketones are generally more soluble in alcohols (MeOH, IPA) than in non-polar solvents due to Hydrogen Bonding capabilities.

• The Strategy: If your product is an alcohol, recrystallize from a non-polar solvent (like Heptane/Toluene) if possible. The ketone (more polar) might oil out or stay in solution.

• The "Trituration" Fix: If recrystallization fails, slurry the solid in a solvent where the ketone is soluble but the product is not (e.g., cold diethyl ether or pentane). This washes the surface and extracts the ketone from the crystal lattice surface.

References

• BenchChem. (2025).[1][5] Sodium Bisulfite Extraction for the Purification of Reactive Ketones. Application Note.

• ACS Omega. (2019). Effects of Solvent Polarity on the Reaction of Aldehydes and Ketones with a Hydrazide-Bound Scavenger Resin.

• MedChemExpress. (2024). Girard's Reagent T: Protocol and Mechanism for Carbonyl Derivatization.

• ICH Guidelines. (2023). M7(R2): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Sci-Hub. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol / Journal of Visualized Experiments, 2018 [sci-hub.box]
• 3. Video: Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol [jove.com]
• 4. youtube.com [youtube.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Solubility Optimization for 1-(4-Fluorophenyl)butan-1-ol

Executive Summary

1-(4-Fluorophenyl)butan-1-ol is a lipophilic secondary alcohol characterized by a fluorinated phenyl ring and a butyl chain. Its physicochemical profile (estimated LogP ~2.5–3.[1][2]0) classifies it as a BCS Class II-like compound (High Permeability, Low Solubility).

Users frequently encounter precipitation ("crashing out") when transitioning from organic stock solutions to aqueous biological buffers. This guide provides validated protocols to overcome these thermodynamic barriers using co-solvency, surfactant complexation, and cyclodextrin encapsulation.

Module 1: Stock Solution Preparation

The foundational step. If the stock is unstable, all downstream data is compromised.

The Challenge: Hydrophobic Resistance

The fluorine atom on the phenyl ring increases lipophilicity compared to non-fluorinated analogs, while the hydroxyl group provides limited hydrogen bonding capacity. Water is a poor solvent due to its high dielectric constant (

), which cannot solvate the non-polar aromatic and alkyl regions of the molecule.

Recommended Solvent Systems

Solvent	Solubility Potential	Biological Limit (Final Conc.)[3]	Application
DMSO (Anhydrous)	High (>50 mM)	< 0.1% (Ideal)< 0.5% (Max)	Primary Stock for Cell Assays
Ethanol (Abs.)	High (>50 mM)	< 0.5%	Alternative Stock (Evaporable)
PEG 400	Moderate	< 5-10%	In vivo vehicle component
PBS / Water	Negligible	N/A	DO NOT USE FOR STOCK

Protocol: Standard 10 mM Stock Preparation

• Weighing: Weigh 1-(4-Fluorophenyl)butan-1-ol into a glass vial (avoid polystyrene, which DMSO can leach).

• Solvent Addition: Add anhydrous DMSO to achieve a 10 mM concentration.

  • Calculation: Mass (mg) / MW (168.21 g/mol ) = Moles.

    Moles / 0.01 M = Volume (L).

• Vortexing: Vortex vigorously for 30 seconds.

• Visual Inspection: Hold against a light source. The solution must be crystal clear. Any turbidity indicates undissolved micro-crystals.

• Storage: Aliquot into amber glass vials and store at -20°C. Note: DMSO is hygroscopic. Repeated freeze-thaw cycles introduce water, causing the compound to crash out over time.

Module 2: Aqueous Transition (Cell Culture & Assays)

The critical failure point. Diluting a hydrophobic stock into media often causes immediate precipitation.

The "Crash-Out" Phenomenon

When a DMSO stock is added to media, the solvent environment changes instantly from lipophilic to hydrophilic. If the local concentration exceeds the aqueous solubility limit before dispersion, the compound nucleates and precipitates.

The "Intermediate Dilution" Method

Do not pipette 100% DMSO stock directly into the cell well. Use a serial dilution step to lower the kinetic shock.

Step-by-Step Protocol:

• Prepare 100x Working Solution: Dilute your 10 mM DMSO stock into an intermediate solvent (e.g., PBS + 5% Tween 80 or pure media) to create a 100x concentration of your final target.

  • Why? This pre-dilution step allows you to observe precipitation in a tube, not your precious assay plate.

• Turbidimetry Check: If the 100x solution turns cloudy, the compound has exceeded its solubility product.

  • Fix: You must use a solubility enhancer (See Module 3).

• Final Addition: Add the 100x solution to your cell media (1:100 dilution). This ensures the final DMSO concentration is 1% (or lower if optimized), minimizing solvent toxicity.

Module 3: Advanced Formulation (Cyclodextrins)

For high-concentration requirements or in vivo studies.

When simple co-solvents fail, Hydroxypropyl-

-Cyclodextrin (HP- -CD) is the gold standard. It forms an inclusion complex, hiding the hydrophobic fluorophenyl tail inside its cavity while presenting a hydrophilic exterior to the water.

Protocol: HP- -CD Complexation[4]

• Vehicle Prep: Prepare a 20% (w/v) HP-

  -CD solution in PBS. Stir until clear.

• Compound Addition: Add your 1-(4-Fluorophenyl)butan-1-ol stock (dissolved in a minimal volume of Ethanol or DMSO) dropwise to the stirring cyclodextrin solution.

• Equilibration: Stir at room temperature for 4-6 hours. The solution may initially cloud, then clear as inclusion complexes form.

• Filtration: Filter sterilize using a 0.22

  m PVDF filter.

Visual Troubleshooting Guides

Figure 1: Solvent Selection Decision Tree

Use this logic flow to determine the correct solvent system for your specific application.

Caption: Decision matrix for selecting the optimal solvent vehicle based on experimental constraints (toxicity vs. solubility).

Figure 2: Cyclodextrin Inclusion Mechanism

Visualizing how HP-

-CD solubilizes the fluorinated alcohol.

Caption: Schematic of the host-guest interaction. The hydrophobic fluorophenyl group enters the lipophilic CD cavity, shielding it from the aqueous environment.

Frequently Asked Questions (FAQ)

Q: My stock solution froze in the fridge. Is it ruined? A: Likely not. DMSO freezes at 19°C. Thaw it completely at room temperature and vortex vigorously. If you see persistent crystals after warming, the compound may have nucleated due to moisture ingress. In this case, prepare a fresh stock.

Q: Can I use sonication to dissolve the compound? A: Yes, bath sonication is excellent for breaking up crystal lattices during stock preparation. However, avoid sonication after adding to protein-containing media, as it can denature proteins.

Q: Why does the solution turn cloudy when I add it to RPMI media? A: This is "Ostwald Ripening" or rapid precipitation. You exceeded the aqueous solubility limit.

• Fix 1: Vortex the media while adding the drug (dynamic mixing).

• Fix 2: Use the "Intermediate Dilution" method described in Module 2.

• Fix 3: Switch to a Cyclodextrin-based formulation.

Q: What is the maximum DMSO concentration for my cells? A:

• Robust Lines (HeLa, HEK293): Often tolerate up to 0.5%.

• Primary Cells/Neurons: Sensitive above 0.1%.

• Always run a "Vehicle Control" (DMSO only) to normalize your data.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 3016515 (Related Fluorophenyl butanols). Retrieved from [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics. Retrieved from [Link]

• Loftsson, T., & Brewster, M. E. (2010).Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology. (General reference for Module 3 protocols).

• LifeTein (2023). DMSO Usage in Cell Culture: Toxicity and Limits. Retrieved from [Link]

Sources

• 1. 1-(4-Fluorophenyl)but-3-en-1-one | C10H9FO | CID 54594333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4,4-Bis(4-fluorophenyl)butan-1-ol | C16H16F2O | CID 3016515 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. lifetein.com [lifetein.com]

Technical Support Center: Enhancing the Stability of 1-(4-Fluorophenyl)butan-1-ol

Welcome to the comprehensive technical support guide for researchers, scientists, and drug development professionals working with 1-(4-Fluorophenyl)butan-1-ol. This resource is designed to provide in-depth technical guidance, troubleshooting advice, and frequently asked questions (FAQs) to address the stability challenges you may encounter during your experiments. Our goal is to equip you with the knowledge to not only solve problems but also to proactively enhance the stability of this important chiral intermediate.

Introduction: Understanding the Stability Landscape

1-(4-Fluorophenyl)butan-1-ol is a chiral secondary benzylic alcohol. Molecules of this class are susceptible to several degradation pathways that can impact their purity, potency, and stereochemical integrity. The fluorine substituent on the phenyl ring can influence the molecule's electronic properties and, consequently, its stability profile. Understanding these potential degradation routes is the first step in developing robust handling, storage, and formulation strategies.

The primary stability concerns for 1-(4-Fluorophenyl)butan-1-ol are:

• Oxidation: The benzylic alcohol moiety is prone to oxidation to the corresponding ketone, 1-(4-fluorophenyl)butan-1-one.

• Dehydration: Under acidic conditions or heat, the alcohol can undergo dehydration to form various isomeric alkenes.

• Racemization: As a chiral molecule, maintaining the enantiomeric purity is often critical. Racemization can occur, particularly under acidic or basic conditions, leading to a loss of stereochemical integrity.

This guide will provide a structured approach to identifying, mitigating, and preventing these degradation pathways.

Troubleshooting Guide: A Symptom-Based Approach

This section is designed to help you diagnose and resolve common stability issues you might observe during your work with 1-(4-Fluorophenyl)butan-1-ol.

Observed Issue	Potential Cause(s)	Recommended Actions & Investigation
Appearance of a new peak in HPLC analysis, consistent with the ketone.	Oxidation of the secondary alcohol.	1. Confirm Identity: Use a reference standard of 1-(4-fluorophenyl)butan-1-one to confirm the identity of the new peak. LC-MS analysis can also be used for confirmation. 2. Review Storage Conditions: Ensure the compound is stored under an inert atmosphere (e.g., argon or nitrogen) and protected from light. 3. Evaluate Solvent Purity: Peroxides in solvents like THF or diethyl ether can initiate oxidation. Use freshly distilled or inhibitor-free solvents. 4. Consider Antioxidants: For solutions, consider the addition of antioxidants such as butylated hydroxytoluene (BHT) or butylated hydroxyanisole (BHA).
Decrease in the main peak area with the emergence of multiple new, less polar peaks in HPLC.	Dehydration of the alcohol to form alkenes.	1. Check pH: Ensure the pH of your solution is neutral. Acidic conditions strongly promote dehydration. 2. Control Temperature: Avoid excessive heat during processing and storage. 3. Analytical Confirmation: GC-MS is an excellent technique to identify the resulting alkenes.
Loss of enantiomeric excess (ee) in chiral HPLC analysis.	Racemization of the chiral center.	1. Monitor pH: Both acidic and basic conditions can catalyze racemization of benzylic alcohols. Maintain a neutral pH. 2. Temperature Control: Elevated temperatures can accelerate racemization. 3. Metal Contamination: Trace metals can sometimes catalyze racemization. Ensure glassware is scrupulously clean.
Development of color in a previously colorless solution.	Formation of colored degradation products, potentially from complex oxidation or polymerization pathways.	1. Investigate All Degradation Pathways: This is likely a sign of significant degradation. A forced degradation study is recommended to identify the colored species. 2. Purity of Starting Material: Ensure the initial purity of your 1-(4-Fluorophenyl)butan-1-ol is high.

Frequently Asked Questions (FAQs)

Here we address some of the specific questions that researchers frequently ask when working with 1-(4-Fluorophenyl)butan-1-ol.

Q1: What are the ideal storage conditions for 1-(4-Fluorophenyl)butan-1-ol?

A1: For long-term stability, 1-(4-Fluorophenyl)butan-1-ol should be stored as a solid in a tightly sealed container under an inert atmosphere (argon or nitrogen) at 2-8°C, protected from light. For solutions, use deoxygenated solvents and store under an inert atmosphere at low temperatures.

Q2: I need to perform a reaction under acidic conditions. How can I minimize dehydration?

A2: If acidic conditions are unavoidable, use the mildest acid possible for the shortest duration required. Keep the temperature as low as feasible for the reaction to proceed. Monitor the reaction closely by HPLC to track the formation of dehydration products.

Q3: What type of antioxidant should I use for a solution of 1-(4-Fluorophenyl)butan-1-ol, and at what concentration?

A3: For non-aqueous solutions, radical scavengers like butylated hydroxytoluene (BHT) or butylated hydroxyanisole (BHA) are effective. A typical starting concentration is 0.01-0.1% (w/v). The optimal antioxidant and its concentration should be determined experimentally through stability studies.

Q4: How can I develop a stability-indicating HPLC method for this compound?

A4: A stability-indicating method is one that can separate the parent compound from its degradation products. To develop such a method, you will need to perform forced degradation studies. This involves subjecting the compound to stress conditions (acid, base, oxidation, heat, and light) to intentionally generate degradation products. The HPLC method is then developed to resolve all the resulting peaks. A good starting point would be a reversed-phase C18 column with a mobile phase of acetonitrile and water or a suitable buffer.

Q5: Is 1-(4-Fluorophenyl)butan-1-ol sensitive to light?

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products and to develop a stability-indicating analytical method.

Objective: To generate potential degradation products of 1-(4-Fluorophenyl)butan-1-ol under various stress conditions.

Materials:

• 1-(4-Fluorophenyl)butan-1-ol

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (NaOH), 0.1 M and 1 M

• Hydrogen peroxide (H₂O₂), 3% and 30%

• Methanol, HPLC grade

• Acetonitrile, HPLC grade

• Water, HPLC grade

• pH meter

• HPLC system with UV or PDA detector

• Thermostatic oven

• Photostability chamber

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 1-(4-Fluorophenyl)butan-1-ol in methanol or acetonitrile at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Keep the solution at 60°C for 24 hours.

  • At various time points (e.g., 2, 4, 8, 24 hours), withdraw an aliquot, neutralize with an equivalent amount of 0.1 M NaOH, and dilute with the mobile phase to a suitable concentration for HPLC analysis.

  • Repeat the experiment with 1 M HCl if no degradation is observed.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Keep the solution at 60°C for 24 hours.

  • At various time points, withdraw an aliquot, neutralize with an equivalent amount of 0.1 M HCl, and dilute for HPLC analysis.

  • Repeat with 1 M NaOH if necessary.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

  • Keep the solution at room temperature for 24 hours, protected from light.

  • Analyze aliquots at various time points.

  • If no degradation is observed, repeat with 30% H₂O₂.

• Thermal Degradation:

  • Place a solid sample of the compound in a thermostatically controlled oven at a temperature above its melting point (e.g., 80°C) for 48 hours.

  • Also, expose a solution of the compound to the same temperature.

  • Analyze samples at various time points.

• Photolytic Degradation:

  • Expose a solid sample and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter in a photostability chamber.

  • Analyze the samples after exposure. A control sample should be kept in the dark under the same conditions.

• Analysis: Analyze all samples by HPLC, comparing them to an unstressed control sample.

Protocol 2: Purity Analysis by HPLC

Objective: To determine the purity of 1-(4-Fluorophenyl)butan-1-ol and quantify its degradation products.

Chromatographic Conditions (Example):

• Column: C18 reversed-phase, 4.6 x 250 mm, 5 µm particle size

• Mobile Phase: A gradient of acetonitrile and water. (e.g., start with 40% acetonitrile, ramp to 80% over 20 minutes)

• Flow Rate: 1.0 mL/min

• Detection: UV at 220 nm

• Injection Volume: 10 µL

• Column Temperature: 30°C

Procedure:

• Standard Preparation: Prepare a standard solution of 1-(4-Fluorophenyl)butan-1-ol of known concentration in the mobile phase.

• Sample Preparation: Prepare the sample to be analyzed at a similar concentration to the standard.

• Analysis: Inject the standard and sample solutions into the HPLC system and record the chromatograms.

• Calculation: Calculate the purity of the sample by comparing the peak area of the main component to the total area of all peaks (area percent method) or by using the standard for quantification.

Visualizations

Caption: Primary degradation pathways for 1-(4-Fluorophenyl)butan-1-ol.

Caption: Troubleshooting workflow for stability issues.

References

• (No specific reference for the stability of this exact compound was found)
• Forced degradation studies revealed marked instability of SGP under acidic and alkaline conditions, whereas LGS remained stable. LC-MS/MS analysis identified a major degradation product at m/z 234, and probable fragmentation pathways were proposed. In silico ADMET and toxicity profiling predicted high gastrointestinal absorption for all degradation products, with PI-1 and PI-2 flagged

troubleshooting guide for the synthesis of fluorinated intermediates

Technical Support Center: Synthesis of Fluorinated Intermediates

Introduction: The Fluorine Factor

Welcome to the Fluorination Chemistry Support Center. Introducing fluorine into organic molecules is rarely a trivial "plug-and-play" operation. The high electronegativity of fluorine (4.0 Pauling), the strength of the C-F bond (approx. 116 kcal/mol), and the extreme hydration energy of the fluoride ion often lead to stalled reactions, elimination side-products, or violent exotherms.

This guide addresses the four most common inquiries we receive regarding nucleophilic, electrophilic, and radical fluorination.

Module 1: Nucleophilic Deoxyfluorination (DAST & Deoxo-Fluor)

Context: You are converting alcohols to alkyl fluorides. Primary Reagents: DAST (Diethylaminosulfur trifluoride), Deoxo-Fluor (Bis(2-methoxyethyl)aminosulfur trifluoride).

Troubleshooting FAQ

Q: Why is my reaction yielding the alkene (elimination) instead of the fluoride? A: This is a competition between the

pathway and the pathway. The DAST-alcohol intermediate is a potent leaving group. If the substrate is secondary or tertiary, or if the reaction temperature is too high, the carbocation character increases, favoring proton abstraction (elimination) over nucleophilic attack by fluoride.

• Corrective Protocol:

  • Temperature Control: Do not rush. Add DAST at -78°C (for DAST) or -40°C (for Deoxo-Fluor) and warm to room temperature very slowly.

  • Solvent Switch: Switch from THF to Dichloromethane (DCM) or Chloroform . Non-polar solvents destabilize the carbocationic transition state, disfavoring elimination.

  • Base Additive: If the substrate is acid-sensitive, add solid

    or pyridine to buffer the HF generated, though this may slightly retard the rate.

Q: My DAST turned brown/black and the yield dropped. What happened? A: Moisture contamination. DAST hydrolyzes instantly to form HF and sulfinyl fluorides.

• Test: Take a small aliquot for

  NMR. If you see a broad peak around +50 to +60 ppm (relative to ), your reagent has hydrolyzed.

• Safety Note: Discard hydrolyzed DAST carefully; it contains high concentrations of HF.

Mechanism & Decision Pathway

Figure 1: Kinetic competition in deoxyfluorination. Controlling temperature favors Path A.

Module 2: The Halex Reaction (Nucleophilic Aromatic Substitution)

Context: Converting Aryl-Cl or Aryl-NO2 to Aryl-F using metal fluorides (KF, CsF). Core Challenge: The "Naked" Fluoride Paradox. F- is a poor nucleophile in organic solvents unless "naked" (desolvated), but naked F- is extremely basic and hygroscopic.

Troubleshooting FAQ

Q: The reaction is stuck at 10% conversion after 24 hours. A: Your fluoride source is likely "poisoned" by hydration or lattice energy.

• The Fix (Phase Transfer Catalysis): You cannot rely on passive solubility. You must use a Phase Transfer Catalyst (PTC).[1]

  • For KF: Use 18-Crown-6 (stoichiometric or 10-20 mol%).

  • For CsF: Generally more soluble, but TDA-1 can assist.

  • General: Tetraphenylphosphonium bromide (

    ) is a robust PTC for high-temperature Halex reactions (>150°C) where ammonium salts might degrade.

Q: I am using dry DMSO, but the reaction is sluggish. A: "Dry" is relative. Fluoride ions have an immense hydration enthalpy (

). Even trace water (50 ppm) forms a solvation shell that shuts down nucleophilicity.

• Protocol: Use Spray-Dried KF (surface area is 10x higher than crystalline KF). Azeotropically dry the KF/Solvent mixture with toluene prior to adding the substrate.

Optimization Workflow

Figure 2: Step-wise optimization for stalled Halex reactions.

Module 3: Trifluoromethylation (Ruppert-Prakash Reagent)

Context: Adding a

group to aldehydes/ketones using . Core Challenge: Initiation and the "Stalling" effect.

Troubleshooting FAQ

Q: The reaction starts but stops halfway. Adding more

doesn't help. A: You have likely accumulated the "ate" complex sink or quenched the initiator.

• Mechanism: The reaction is autocatalytic. The initial fluoride source (e.g., TBAF) generates an alkoxide, which should cleave the TMS from the next reagent molecule. If the cation (

  , ) binds the alkoxide too tightly, the cycle breaks.

• Solution: Use Cesium Fluoride (CsF) or TBAF (anhydrous). Avoid Lithium salts unless using specific Lewis Acid activation.

Q: I cannot isolate the alcohol; I see silyl ethers in the NMR. A: This is normal. The primary product of the Ruppert-Prakash reaction is the silyl ether.

• Protocol: You must perform a dedicated acidic hydrolysis step (e.g., 1N HCl or TBAF/THF workup) to cleave the O-Si bond and reveal the

  group.

Module 4: Analysis & Data (The "Invisible" Product)

Context:

NMR is the primary eye for these reactions. Standard: All shifts referenced to ( ).

Common Chemical Shifts Table

Functional Group	Structure	Approx.[2][3][4][5][6][7][8][9] Shift ( ppm)	Coupling ( )
Trifluoromethyl		-60 to -65	Singlet
Trifluoromethoxy		-57 to -59	Singlet
Difluoromethyl		-110 to -125	Doublet ( )
Aryl Fluoride		-100 to -170	Multiplet (complex)
Alkyl Fluoride		-200 to -230	Triplet ( )
Sulfur Pentafluoride		+60 to +85	Pentet/Doublet

Technical Tip: If your proton NMR looks messy, run a

-decoupled NMR . Fluorine-Proton coupling ( for geminal) splits proton signals into wide doublets, often mistaken for impurities.

Experimental Protocol: Standard DAST Fluorination

Objective: Conversion of a secondary alcohol to a secondary fluoride.

• Setup: Flame-dry a round-bottom flask under Argon. Add the alcohol substrate (1.0 equiv) and anhydrous DCM (

  concentration).

• Cooling: Cool the solution to -78°C (Dry ice/Acetone bath).

• Addition: Add DAST (1.5 equiv) dropwise via syringe. Caution: Fuming occurs.

• Reaction: Stir at -78°C for 1 hour. Allow to warm to Room Temperature (RT) over 4 hours.

• Quench: Cool back to 0°C. Add saturated aqueous

  slowly. (Vigorous evolution).

• Workup: Extract with DCM, dry over

  , and concentrate.

• Purification: Silica gel chromatography. Note: Alkyl fluorides are often non-polar and run near the solvent front.

References

• Review of Deoxofluorination: Singh, R. P., & Shreeve, J. M. (2002).[3] Recent advances in nucleophilic fluorination reactions of organic compounds using deoxofluorinating reagents. Synthesis, 2002(17), 2561-2578.[3] Link

• Halex Reaction Mechanisms: Adams, D. J., & Clark, J. H. (1999). Nucleophilic aromatic substitution of hydrogen for fluorine: kinetics and mechanism. Chemical Society Reviews, 28(4), 225-234. Link

• Ruppert-Prakash Reagent: Prakash, G. K. S., & Yudin, A. K. (1997). Perfluoroalkylation with organosilicon reagents. Chemical Reviews, 97(3), 757-786. Link

• 19F NMR Guide: Dolbier Jr, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. John Wiley & Sons. Link

• Selectfluor Chemistry: Banks, R. E. (1998). Selectfluor™ reagent F-TEDA-BF4 in action: tamed fluorine at your service. Journal of Fluorine Chemistry, 87(1), 1-17. Link

Sources

• 1. Hydrogen Bonding Phase-Transfer Catalysis with Alkali Metal Fluorides and Beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Alcohol to Fluoride - Common Conditions [commonorganicchemistry.com]
• 4. Selectfluor, Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate) [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. ptcorganics.com [ptcorganics.com]
• 9. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to HPLC Method Validation for 1-(4-Fluorophenyl)butan-1-ol Purity

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. For a compound like 1-(4-Fluorophenyl)butan-1-ol, a potential intermediate or API, ensuring its purity demands a robust, reliable, and rigorously validated analytical method. High-Performance Liquid Chromatography (HPLC) stands as the preeminent technique for this purpose, offering high resolution and sensitivity.[1]

This guide provides an in-depth, experience-driven comparison of approaches to validating an HPLC method for determining the purity of 1-(4-Fluorophenyl)butan-1-ol. Moving beyond a simple checklist, we will explore the causality behind experimental choices, grounding our protocols in the authoritative standards of the International Council for Harmonisation (ICH), the United States Pharmacopeia (USP), and the Food and Drug Administration (FDA).[2][3][4][5] The objective is to demonstrate that an analytical procedure is suitable for its intended purpose.[3]

Foundational Strategy: Method Development and System Suitability

Before validation can commence, a suitable chromatographic method must be developed. The goal is to achieve adequate resolution of the main peak from any potential impurities, including starting materials, by-products, and degradants.

Compound Characteristics: 1-(4-Fluorophenyl)butan-1-ol is a neutral, aromatic alcohol. Its fluorophenyl group provides a strong chromophore for UV detection, typically around 254-265 nm. Given its polarity, reversed-phase HPLC is the logical choice.[6]

Method Comparison: Isocratic vs. Gradient Elution

For this guide, we will validate a primary Gradient Elution Method and compare its performance characteristics to a simpler Isocratic Elution Method .

Parameter	Primary Method (Gradient)	Alternative Method (Isocratic)	Rationale for Primary Method
Column	C18, 4.6 x 150 mm, 3.5 µm	C18, 4.6 x 150 mm, 3.5 µm	Standard choice for broad applicability.
Mobile Phase A	0.1% Phosphoric Acid in Water	60% Acetonitrile	Provides good peak shape for polar and ionizable compounds.
Mobile Phase B	Acetonitrile	40% Water	Common organic modifier.
Gradient	40% B to 90% B over 15 min	N/A	Ensures elution of both polar and non-polar impurities, reducing run time for late-eluting compounds.
Flow Rate	1.0 mL/min	1.0 mL/min	Typical for a 4.6 mm ID column.
Temperature	30°C	30°C	Controlled temperature ensures reproducible retention times.
Detection	UV at 260 nm	UV at 260 nm	Near the absorbance maximum for the fluorophenyl moiety.
Injection Vol.	10 µL	10 µL	Standard volume for analytical HPLC.

The gradient method is chosen as the primary approach because it offers a more comprehensive impurity profile, capable of separating compounds with a wider range of polarities than an isocratic method.

System Suitability Testing (SST)

Before any validation run, SST is performed to ensure the chromatographic system is functioning correctly.[7] This is non-negotiable.

Protocol:

• Prepare a standard solution of 1-(4-Fluorophenyl)butan-1-ol at the target concentration (e.g., 0.5 mg/mL).

• Make five replicate injections.

• Calculate the mean and relative standard deviation (%RSD) for peak area and retention time.

• Calculate the theoretical plates (N) and tailing factor (T).

Acceptance Criteria (Typical):

• %RSD of Peak Area: ≤ 2.0%

• %RSD of Retention Time: ≤ 1.0%

• Tailing Factor (T): ≤ 2.0

• Theoretical Plates (N): ≥ 2000

The Validation Gauntlet: A Parameter-by-Parameter Analysis

The validation process is a sequence of experiments designed to demonstrate the method's fitness for purpose.[8] We will follow the framework established by the ICH Q2(R1) guideline, which outlines the key validation characteristics.[2][9]

Figure 1: Logical workflow for HPLC method validation experiments.

Specificity (and Selectivity)

Why it matters: Specificity is the ability to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[10][11] For a purity method, this is arguably the most critical parameter. While the terms are often used interchangeably, selectivity refers to the method's ability to distinguish between multiple analytes, whereas specificity can be seen as the ultimate form of selectivity where the method produces a response for only a single analyte.[12][13]

Experimental Protocol (Forced Degradation): To prove the method is stability-indicating, we must show that degradant peaks do not co-elute with the main analyte peak.

• Prepare solutions of 1-(4-Fluorophenyl)butan-1-ol (approx. 0.5 mg/mL).

• Expose the solutions to various stress conditions:

  • Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

  • Oxidation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal: 80°C for 48 hours.

  • Photolytic: Expose to UV light (e.g., 254 nm) for 24 hours.

• Analyze the stressed samples, along with an unstressed control, using the proposed HPLC method.

• Use a photodiode array (PDA) detector to evaluate peak purity for the main analyte peak in each stressed sample.

Comparison and Expected Results:

Stress Condition	Gradient Method Performance	Isocratic Method Performance
Acid	Baseline resolution of degradant peaks from the main peak. Peak purity index > 0.999.	A polar degradant may co-elute with the solvent front. Another may have a very similar retention time to the main peak.
Base	Good separation of multiple small degradant peaks. Peak purity index > 0.999.	Potential co-elution of a key degradant.
Oxidation	A distinct new peak is well-resolved. Peak purity index > 0.999.	The new peak may be poorly resolved (Resolution < 1.5).

Linearity and Range

Why it matters: Linearity demonstrates a proportional relationship between the concentration of the analyte and the detector's response over a specified range. The range is the interval between the upper and lower concentrations for which the method has been shown to be accurate, precise, and linear.[11]

Experimental Protocol:

• Prepare a stock solution of 1-(4-Fluorophenyl)butan-1-ol reference standard.

• Create a series of at least five concentrations spanning the expected range. For an impurity method, this range should typically cover from the Limit of Quantitation (LOQ) to 120% of the specification limit (e.g., if the impurity limit is 0.1%, the range might be LOQ to 0.12%). For an assay of the main component, the range is typically 80% to 120% of the test concentration.

• Inject each concentration in triplicate.

• Plot a graph of mean peak area versus concentration and perform a linear regression analysis.

Data Summary and Acceptance Criteria:

Parameter	Acceptance Criterion	Typical Result (Gradient Method)
Correlation Coefficient (r²)	≥ 0.999	0.9998
Y-intercept	Close to zero	105 (negligible vs. response)
Residuals Plot	Random distribution around zero	Randomly scattered

Both gradient and isocratic methods are expected to perform well for linearity, as it is more dependent on the detector's properties than the elution mode.

Accuracy

Why it matters: Accuracy expresses the closeness of agreement between the value found and an accepted reference value.[14] It is determined by applying the method to samples with a known concentration of the analyte.

Experimental Protocol (Spike Recovery):

• Prepare a bulk solution of the 1-(4-Fluorophenyl)butan-1-ol sample.

• Spike the sample solution with known amounts of the reference standard at three different concentration levels (e.g., 50%, 100%, and 150% of the target concentration).

• Prepare three replicate samples at each level.

• Analyze the samples and calculate the percentage recovery.

Data Summary and Acceptance Criteria:

Spike Level	Acceptance Criterion (% Recovery)	Typical Result (Gradient Method)
Low (e.g., LOQ)	80.0% - 120.0%	98.5%
Mid (e.g., 0.1%)	90.0% - 110.0%	101.2%
High (e.g., 0.15%)	90.0% - 110.0%	99.8%
Overall Mean Recovery	98.0% - 102.0% (for assay)	100.3%

Accuracy should be excellent for both methods, provided specificity is established. If an impurity co-elutes in the isocratic method, the accuracy for the main peak will be artificially inflated.

Precision

Why it matters: Precision expresses the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. It is assessed at two levels: Repeatability and Intermediate Precision.[2]

Experimental Protocols:

• Repeatability (Intra-assay precision): Analyze six replicate samples of the same lot at 100% of the test concentration on the same day, with the same analyst and instrument.

• Intermediate Precision (Inter-assay precision): Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

Data Summary and Acceptance Criteria:

Precision Level	Acceptance Criterion (%RSD)	Typical Result (Gradient Method)
Repeatability	≤ 2.0%	0.45%
Intermediate Precision	≤ 2.0%	0.68%

Both methods should yield high precision. The gradient method might show slightly higher variability in retention times, but peak area precision should remain well within acceptable limits.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Why it matters:

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[15]

Experimental Protocol (Signal-to-Noise Method):

• Determine the signal-to-noise (S/N) ratio by comparing the signal from samples with known low concentrations of analyte with those of blank samples.

• The concentration that yields an S/N ratio of approximately 3:1 is generally accepted as the LOD.

• The concentration that yields an S/N ratio of approximately 10:1 is generally accepted as the LOQ.

• Confirm the LOQ by injecting solutions at this concentration and demonstrating acceptable precision (%RSD ≤ 10%).

Data Summary and Acceptance Criteria:

Parameter	Acceptance Criterion	Typical Result (Gradient Method)
LOD (S/N ≈ 3)	Report value	0.005 µg/mL
LOQ (S/N ≈ 10)	Report value	0.015 µg/mL
Precision at LOQ	%RSD ≤ 10%	6.8%

The gradient method may offer a slightly lower (better) LOQ because the gradient can focus the peak as it enters the column, leading to sharper peaks and a better signal-to-noise ratio.

Robustness

Why it matters: Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters.[7] It provides an indication of its reliability during normal usage.

Experimental Protocol:

• Prepare a system suitability solution.

• Vary key parameters one at a time (or using a design of experiments approach).

• Analyze the solution under each new condition and evaluate the effect on system suitability parameters (e.g., resolution of critical pairs, tailing factor).

Figure 2: One-factor-at-a-time design for a robustness study.

Data Summary and Acceptance Criteria:

Varied Parameter	Effect on Critical Resolution	Result
Flow Rate (+10%)	Resolution remains > 2.0	Pass
Temperature (-2°C)	Resolution remains > 2.0	Pass
% Acetonitrile (+2%)	Resolution remains > 2.0	Pass

Final Assessment and Method Comparison

The validation data clearly demonstrates that while both methods can meet the minimum requirements for some parameters, the Gradient Elution Method is demonstrably superior for its intended purpose: the accurate purity determination of 1-(4-Fluorophenyl)butan-1-ol.

Validation Parameter	Gradient Method	Isocratic Method	Advantage
Specificity	Excellent: Stability-indicating, resolves all forced degradation peaks.	Poor: High risk of co-elution with polar or non-polar impurities.	Gradient
Linearity	Excellent	Excellent	Equal
Accuracy	Excellent	Potentially Biased: Co-elution can lead to inaccurate results.	Gradient
Precision	Excellent	Excellent	Equal
LOQ	Excellent	Good	Gradient
Robustness	Good: More tolerant to variations in mobile phase composition.	Moderate: Sensitive to mobile phase changes affecting critical pairs.	Gradient

The choice is unequivocal. The scientific integrity of a purity assay relies on its ability to separate all potential impurities from the main component. The gradient method achieves this with confidence, providing a reliable and robust tool for quality control and regulatory submission. This self-validating system, grounded in ICH principles, ensures that the purity of 1-(4-Fluorophenyl)butan-1-ol can be measured with the highest degree of certainty.

References

• Title: ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology Source: International Council for Harmonisation URL: [Link][2][9]

• Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology - Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link][3][16]

• Title: <1225> VALIDATION OF COMPENDIAL PROCEDURES Source: United States Pharmacopeia (USP) URL: [Link][4][5][15][17]

• Title: Steps for HPLC Method Validation Source: Pharmaguideline URL: [Link][1]

• Title: What is the difference between specificity and selectivity? Source: Lösungsfabrik URL: [Link][10]

• Title: What is the difference between specificity and selectivity of the HPLC method? Source: ResearchGate URL: [Link][12]

• Title: A Guide to Analytical Method Validation Source: SCION Instruments URL: [Link][11]

• Title: The 6 Key Aspects of Analytical Method Validation Source: Element Lab Solutions URL: [Link][14]

• Title: HPLC Method Development and Validation for Pharmaceutical Analysis Source: Technology Networks URL: [Link][6]

• Title: Hplc method development and validation: an overview Source: SciSpace URL: [Link][7]

• Title: FDA Releases Guidance on Analytical Procedures and Method Validation Source: BioPharm International URL: [Link][8]

• Title: What Does Specificity Mean in Chromatography? Source: Chromatography Today URL: [Link][13]

Sources

• 1. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 2. jordilabs.com [jordilabs.com]
• 3. fda.gov [fda.gov]
• 4. Revised USP Chapter <1225> "Validation of Compendial Methods" approved - ECA Academy [gmp-compliance.org]
• 5. uspbpep.com [uspbpep.com]
• 6. pharmtech.com [pharmtech.com]
• 7. scispace.com [scispace.com]
• 8. biopharminternational.com [biopharminternational.com]
• 9. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 10. mpl.loesungsfabrik.de [mpl.loesungsfabrik.de]
• 11. A Guide to Analytical Method Validation | SCION Instruments [scioninstruments.com]
• 12. researchgate.net [researchgate.net]
• 13. chromatographytoday.com [chromatographytoday.com]
• 14. elementlabsolutions.com [elementlabsolutions.com]
• 15. ofnisystems.com [ofnisystems.com]
• 16. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 17. drugfuture.com [drugfuture.com]

cross-validation of analytical methods for fluorinated compounds

The Analytical Bridge: Cross-Validation of Fluorinated Compounds via F-qNMR and LC-MS/MS

Executive Summary

In modern drug development, approximately 20-25% of small molecule drugs contain at least one fluorine atom. This introduces a unique analytical paradox: fluorine is "invisible" to standard UV detectors (lacking chromophores) yet "loud" in magnetic resonance (

F-NMR) and mass spectrometry.

This guide addresses the critical disconnect between Quantitative NMR (

F-qNMR) —the gold standard for absolute purity without reference standards—and LC-MS/MS —the workhorse for high-sensitivity bioanalysis. We present a self-validating protocol to cross-reference these orthogonal methods, ensuring that the high-throughput data from your LC-MS platforms is grounded in the absolute stoichiometric truth provided by qNMR.

Part 1: The Analytical Landscape

The Divergence of Truth

Cross-validation is not merely comparing two numbers; it is the reconciliation of two physical principles.

• F-qNMR (The Absolute Truth):

  • Mechanism: Direct observation of nuclear spin. Signal intensity is directly proportional to the number of nuclei, independent of chemical structure.

  • The Advantage: It is a primary ratio method. You do not need a reference standard of your compound to quantify it; you only need a certified internal standard (e.g., BTFMBA, TFA).

  • The Limitation: Sensitivity.[1][2][3][4][5] It typically requires concentrations in the millimolar range (mg/mL), making it unsuitable for plasma PK studies but ideal for drug substance (API) purity assignment.

• LC-MS/MS (The Relative Truth):

  • Mechanism: Ionization and mass filtering. Response depends heavily on ionization efficiency (ESI/APCI), which varies with matrix composition.

  • The Advantage: Extreme sensitivity (picomolar range), essential for DMPK and trace impurity analysis.

  • The Limitation: Ion Suppression. Co-eluting matrix components can quench ionization, leading to false negatives. It requires a reference standard with a known purity factor—which must be established by qNMR.

Comparative Performance Matrix

Feature	F-qNMR	LC-MS/MS (Targeted)
Quantification Basis	Absolute (Molar Ratio)	Relative (Calibration Curve)
Reference Standard	Generic (e.g., internal standard)	Specific (Isotope labeled pref.)
Matrix Effects	Negligible (unless paramagnetic)	High (Ion Suppression/Enhancement)
Linearity Range	(Dynamic)	(Limited by detector saturation)
Sample Destructive?	No	Yes
Primary Use Case	Reference Standard Purity, Mass Balance	PK/PD Studies, Trace Impurities

Part 2: Strategic Cross-Validation Protocol

Objective: Use

F-qNMR to assign the "True Value" to a stock solution, then use that solution to validate the accuracy of an LC-MS/MS method, thereby detecting hidden ionization suppression.

Phase 1: The Truth Source ( F-qNMR Setup)

Causality: We use

F because it has 100% natural abundance and a wide chemical shift range (~400 ppm), eliminating the signal overlap common in H-NMR.

Step 1: Internal Standard Selection Select an Internal Standard (IS) that does not overlap with your analyte.

• Acidic/Polar: Trifluoroacetic acid (TFA) (

  -76.5 ppm).

• Neutral/Organic: 1,3,5-Bis(trifluoromethyl)benzene (

  -63.0 ppm).

• Requirement: The IS must be of certified purity (TraceCERT® or similar).

Step 2: Relaxation Optimization (

)

• Critical Step: You must measure the longitudinal relaxation time (

  ) of both the analyte and the IS.

• Protocol: Run an Inversion-Recovery experiment.

• Setting: Set the relaxation delay (

  ) to at least 5 the longest .

• Why? To ensure >99.3% of the magnetization has returned to equilibrium. If

  is too short, integration will be artificially low, biasing the purity calculation.

Step 3: Data Acquisition

• Pulse Angle: 90° pulse.

• Spectral Width: Sufficient to cover both IS and Analyte (usually 200 ppm).

• Scans: Minimum 64 (to improve S/N ratio > 150:1).

• Processing: Apply exponential window function (LB = 0.3 Hz) and baseline correction.

Phase 2: The Sensitivity Engine (LC-MS/MS Transfer)

Causality: We now take the stock solution quantified by NMR and dilute it to the nanogram range to challenge the Mass Spec.

Step 1: Stock Dilution

• Prepare a stock solution of the analyte.

• Assay by qNMR: Calculate the exact concentration (e.g., 98.4% purity).

• Serial Dilution: Dilute this "Gold Standard" stock into the biological matrix (e.g., plasma) to create Quality Control (QC) samples.

Step 2: Matrix Effect Evaluation

• Experiment: Post-Column Infusion.

• Inject a blank matrix sample via LC while continuously infusing the analyte into the MS source via a tee-junction.

• Observation: Look for "dips" or "valleys" in the baseline analyte signal at the retention time where the analyte usually elutes.

• Interpretation: A dip indicates ion suppression from the matrix.

Phase 3: The Handshake (Data Correlation)

Compare the qNMR-derived concentration (

) with the LC-MS back-calculated concentration ( ).

• Acceptance Criteria:

  • API Purity: Bias < 1.0%

  • Bioanalytical Method: Bias < 15% (per ICH M10/FDA guidelines).

Part 3: Visualization of Workflows

Diagram 1: The Cross-Validation Workflow

This flowchart illustrates the "Handshake" protocol, moving from the absolute quantification of the reference material to the validation of the high-sensitivity method.

Caption: A rigorous workflow establishing the qNMR result as the primary reference to validate the LC-MS/MS bioanalytical method.

Diagram 2: Decision Matrix for Method Selection

When should you use which method? This decision tree guides the researcher based on concentration and sample complexity.

Caption: Logic flow for selecting the appropriate analytical technique based on sample concentration and matrix complexity.

Part 4: Troubleshooting & Common Pitfalls

Issue	Symptom	Root Cause	Corrective Action
NMR Baseline Roll	Integration errors	Acoustic ringing or filter phase delay.	Use Backward Linear Prediction (LPC) on the first few points of the FID.
NMR Low Integral	Purity < 90% unexpectedly	saturation.	Increase Relaxation Delay ( ) to .
MS Signal Drift	Decreasing sensitivity	Source contamination or charging.	Use a fluorinated internal standard that elutes near the analyte.
MS/NMR Mismatch	MS result is 50% of NMR	Ion Suppression.	Perform "Post-Column Infusion" to map suppression zones; improve chromatography.

References

• ICH Harmonised Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation.[6][7] [Link] (The authoritative global standard for validating analytical methods.)

• Taki, M., et al. (2021). Direct Comparison of 19F qNMR and 1H qNMR by Characterizing Atorvastatin Calcium Content. Journal of Analytical Methods in Chemistry. [Link] (A seminal paper demonstrating the equivalence of 19F and 1H NMR for drug quantification.)

• Place, B. J., et al. (2021). Exploring the organofluorine gap: 19F-NMR and LC-MS/MS as complementary analytical approaches for PFAS. Environmental Science & Technology. [Link] (Highlights the "mass balance" issue where LC-MS misses fluorinated compounds that NMR detects.)

• Malz, F., & Jancke, H. (2005).[8] Validation of quantitative NMR. Journal of Pharmaceutical and Biomedical Analysis. [Link] (The foundational text on setting up qNMR experiments, including T1 relaxation protocols.)

Sources

• 1. researchgate.net [researchgate.net]
• 2. New Frontiers and Developing Applications in 19F NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Direct Comparison of 19F qNMR and 1H qNMR by Characterizing Atorvastatin Calcium Content - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ion suppression: a major concern in mass spectrometry - NRC Publications Archive - Canada.ca [nrc-publications.canada.ca]
• 5. Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. database.ich.org [database.ich.org]
• 7. database.ich.org [database.ich.org]
• 8. High-Accuracy Quantitative Nuclear Magnetic Resonance Using Improved Solvent Suppression Schemes - PMC [pmc.ncbi.nlm.nih.gov]

establishing reference standards for 1-(4-Fluorophenyl)butan-1-ol

A Technical Comparison & Qualification Guide

Executive Summary

In pharmaceutical development and chiral synthesis, 1-(4-Fluorophenyl)butan-1-ol serves as a critical intermediate and a model substrate for enzymatic kinetic resolution studies. However, commercial sources often supply this material as "Technical Grade" (95-97% purity) with undefined enantiomeric excess (ee), rendering it unsuitable for precise quantitative assays or potency calculations.

This guide outlines the protocol for establishing a Primary In-House Reference Standard (>99.5% purity, traceable). We compare the performance of Quantitative NMR (qNMR) against HPLC-UV for purity assignment, demonstrating why qNMR is the superior metrological approach for establishing a primary standard without a pre-existing reference.

Part 1: The Challenge & Comparison

Why "Certificate of Analysis" (CoA) Purity is Insufficient

Relying on vendor-supplied purity values for 1-(4-Fluorophenyl)butan-1-ol introduces significant experimental error.

Feature	Commercial "Tech Grade"	In-House Qualified Standard	Impact on Data
Purity Method	HPLC-UV (Area %)	qNMR (Mass Fraction)	HPLC Area % overestimates purity by ignoring non-chromophoric impurities (water, salts, aliphatics).
Traceability	Often broken/undefined	SI-Traceable	qNMR links directly to NIST/NMIJ certified internal standards.
Chirality	Usually Racemic (undefined ee)	Defined ee (>99.9%)	Critical for developing asymmetric reductions or lipase resolutions.
Water Content	Unknown (Hygroscopic potential)	Measured (Karl Fischer)	Unaccounted water leads to stoichiometric errors in synthesis.

Performance Comparison: qNMR vs. HPLC-UV

For establishing the first lot of a reference standard, qNMR is superior because it is an absolute primary method.

Figure 1: Analytical Decision Matrix

Caption: Decision workflow for assigning potency. qNMR is selected for primary qualification to eliminate response factor bias.

Part 2: Synthesis & Purification Strategy

Before characterization, the material must be purified to "Reference Quality."

• Synthesis: Reduction of 4-fluorobutyrophenone using NaBH₄ in Methanol (yields racemate).

• Purification:

  • Flash Chromatography: Silica gel (Hexane:EtOAc 85:15).

  • Distillation: Kugelrohr distillation (high vacuum) to remove solvent traces.

  • Drying: Desiccator over P₂O₅ for 24h (removes water).

Part 3: Characterization Protocols

Structural Identification (Qualitative)

Confirm structure using

F-NMR and MS to ensure no defluorination occurred during synthesis.

• F NMR: Look for a singlet multiplet around -115.3 ppm (decoupled) relative to CFCl₃.

• MS (ESI+): Expect

  at m/z 191.2 or (carbocation) at m/z 151.

Purity Assignment via qNMR (The Gold Standard)

This protocol establishes the "Assigned Purity" (

) used for all subsequent calculations.

Experimental Logic: We use Maleic Acid (TraceCERT® or NIST SRM) as the Internal Standard (IS) because its olefinic protons (6.2 ppm) do not overlap with the aromatic protons of 1-(4-Fluorophenyl)butan-1-ol (7.0–7.4 ppm) or the aliphatic chain (0.9–4.6 ppm).

Protocol:

• Solvent: DMSO-d₆ (prevents OH exchange broadening).

• Weighing: Accurately weigh ~20 mg of Sample (

  ) and ~10 mg of Internal Standard ( ) into the same vial using a metrology-grade balance (d=0.01 mg).

• Acquisition:

  • Pulse angle: 90°.

  • Relaxation delay (

    ): 60 seconds (Must be to ensure full relaxation).

  • Scans: 16 or 32.

  • Temperature: 298 K.

• Processing: Phase and baseline correction must be manual and precise. Integration ranges:

  • IS (Maleic Acid):

    6.20 ppm (Singlet, 2H).

  • Analyte (Aromatic):

    7.00–7.45 ppm (Multiplet, 4H).

Calculation:

• : Integral area
• : Number of protons (4 for analyte, 2 for IS)
• : Molar mass (168.21 for analyte, 116.07 for Maleic Acid)
• : Purity of Internal Standard (from certificate)

Enantiomeric Purity via Chiral HPLC

For chiral applications, determining the Enantiomeric Excess (ee) is mandatory.

Protocol:

• Column: Chiralcel OD-H (250 x 4.6 mm, 5 µm) - Proven selectivity for aromatic alcohols.

• Mobile Phase: n-Hexane : Isopropanol (95:5 v/v).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm.

• Temperature: 25°C.

Expected Results:

• (R)-Enantiomer:

  min

• (S)-Enantiomer:

  min

• Note: Retention times vary by column age; inject racemate first to establish window.

Part 4: Validated Workflow Diagram

Figure 2: Reference Standard Establishment Workflow

Caption: Step-by-step workflow from crude material to certified reference standard.

Part 5: Stability and Storage

Once established, the standard must be maintained to preserve its assigned purity.

• Container: Amber glass vial with Teflon-lined cap (protects from UV and moisture).

• Conditions: Store at -20°C.

• • Monitoring: Run a fast HPLC check every 6 months. If impurity profile changes by >0.5%, perform full qNMR re-qualification.

References

• Pauli, G. F., et al. (2014). "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry. Link

• United States Pharmacopeia (USP). General Chapter <761> Nuclear Magnetic Resonance.[1] Link

• Bhat, S., et al. (2023).[2] "Comparison of qNMR and HPLC-UV techniques for measurement of Coenzyme Q10." ResearchGate.[3] Link

• Sigma-Aldrich. "Strategies for Chiral HPLC Method Development." Link

• PubChem. "1-(4-Fluorophenyl)butan-1-ol Compound Summary."[4][5] Link

Sources

• 1. almacgroup.com [almacgroup.com]
• 2. CN103073391A - Novel synthesis process for 4-phenyl-1-butanol - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. 4,4-Bis(4-fluorophenyl)butan-1-ol | C16H16F2O | CID 3016515 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. GSRS [gsrs.ncats.nih.gov]

Advanced Guide to Chiral Stationary Phases: Selection, Mechanisms, and Method Development

Executive Summary: The Chirality Challenge

In drug development, enantioseparation is not merely a regulatory hurdle; it is a safety imperative. The "three-point interaction" model dictates that for a chiral stationary phase (CSP) to discriminate between enantiomers, it must establish at least three simultaneous interactions (steric, hydrogen bonding,

- , or dipole) with one isomer that differ in geometry or energy from the other.[1]

This guide moves beyond basic product listings to provide a causal analysis of the three dominant CSP classes: Polysaccharide , Macrocyclic Glycopeptide , and Pirkle-type . It includes a self-validating screening protocol designed to maximize success rates while minimizing solvent consumption.

Mechanistic Foundations

To select the right column, one must understand the molecular recognition mechanism. The diagram below illustrates the "Three-Point Interaction" rule, the fundamental principle governing chiral recognition.

Figure 1: The Three-Point Interaction Model. Successful separation requires a minimum of three distinct interaction points between the analyte and the CSP. If the distomer (less retained enantiomer) cannot align with all three sites simultaneously, it elutes earlier.

Comparative Analysis of CSP Architectures

A. Polysaccharide Derivatives (The "Workhorses")

Examples: Amylose/Cellulose tris(3,5-dimethylphenylcarbamate) (e.g., CHIRALPAK® AD/IA, CHIRALCEL® OD/IB).

• Mechanism: These phases rely on the helical twist of the polymer backbone to form chiral cavities (inclusion) combined with hydrogen bonding and dipole interactions from the carbamate side chains.

• Coated vs. Immobilized:

  • Coated (Traditional): The polymer is physically coated onto silica. Critical Limitation: Cannot use "forbidden" solvents (THF, DCM, Chloroform, Acetone, Ethyl Acetate) as they dissolve the polymer, destroying the column.

  • Immobilized (Modern): The polymer is covalently bonded to the silica.[2] Advantage: Universal solvent compatibility.[2][3] This allows the use of DCM or THF, which can drastically alter selectivity and solubility for difficult compounds [1].

B. Macrocyclic Glycopeptides (The "Multimodal Specialists")

Examples: Vancomycin, Teicoplanin (e.g., CHIROBIOTIC® V, T).

• Mechanism: Complex structures offering multiple "baskets" for inclusion, plus peptide chains for H-bonding and ionic sites.

• Key Advantage: Excellent for LC-MS applications.[4] They function exceptionally well in Polar Organic Mode (100% Methanol with volatile acid/base additives), avoiding the non-volatile buffers often required for other phases.

• Target Analytes: Amino acids, peptides, and ionizable drugs (profens, beta-blockers) [2].

C. Pirkle-Type (The "Rational Design" Phases)

Examples: Whelk-O® 1.

• Mechanism: Fully synthetic, small-molecule selectors designed to induce specific

  - interactions and hydrogen bonding.[1]

• Key Advantage: Reciprocity. Because the selector is synthetic, the "inverted" version (e.g., (S,S) vs (R,R)) is available. If your impurity elutes after the main peak (hard to quantify), you can switch to the inverted column to make the impurity elute first [3].

• Durability: Covalently bonded and highly robust; ideal for preparative chromatography.[2]

Performance Matrix

Feature	Polysaccharide (Coated)	Polysaccharide (Immobilized)	Macrocyclic Glycopeptide	Pirkle-Type (Synthetic)
Primary Mechanism	Inclusion + H-Bonding	Inclusion + H-Bonding	Inclusion + Ionic + H-Bonding	- + H-Bonding
Broad Selectivity	Excellent (80%+ success)	Excellent (85%+ success)	Good (Specific classes)	Moderate (Aromatic analytes)
Solvent Flexibility	Low (No DCM/THF)	High (Universal)	High (Polar Organic/RP)	High (NP/RP)
Sample Capacity	High	High	Moderate	Very High (Prep preferred)
LC-MS Suitability	Low (requires hexane)	Moderate	Excellent (MeOH/ACN compatible)	Moderate
Elution Reversal	Rare (Requires different column)	Rare	No	Yes (Inverted phase available)

Self-Validating Experimental Protocol

Do not rely on random screening. Use this logic-driven workflow to systematically identify the optimal method. This protocol validates itself by using "orthogonal" selectivity triggers (Solvent vs. Selector).

Step 1: The "Golden Four" Screen (Normal Phase)

Objective: Rapidly assess the broadest selectivity range. Columns: Immobilized Amylose (IA), Immobilized Cellulose (IB), Coated Amylose (AD-H equivalent), Coated Cellulose (OD-H equivalent). Mobile Phase: Hexane/Ethanol (90:10) with 0.1% DEA (for bases) or 0.1% TFA (for acids).

• Why Ethanol? It is a better H-bond donor/acceptor than Isopropanol, often leading to better selectivity (

  ) and shorter retention times.

Step 2: The "Solvent Switch" (Immobilized Only)

Trigger: If Step 1 fails or resolution (

) < 1.5 on Immobilized columns. Action: Switch mobile phase to Hexane/THF (80:20) or Hexane/DCM (80:20) . Causality: THF and DCM alter the 3D helical conformation of the polysaccharide polymer, effectively creating a "new" stationary phase without changing the column [1].

Step 3: Polar Organic Mode (LC-MS Focus)

Trigger: If sample is polar/ionic or LC-MS is required. Columns: Macrocyclic Glycopeptide (Vancomycin/Teicoplanin) or Immobilized Polysaccharide. Mobile Phase: 100% Methanol + 0.1% Ammonium Acetate/Formic Acid. Benefit: High volatility, high ionization efficiency, low backpressure.

Method Development Decision Tree

Figure 2: Logic-driven screening workflow. Note the critical "Solvent Switch" step which is only possible with immobilized phases.

Troubleshooting & Optimization

• Peak Tailing:

  • Cause: Non-specific interactions with residual silanols on the silica surface.

  • Fix: For basic analytes, add 0.1% Diethylamine (DEA) . For acidic analytes, add 0.1% Trifluoroacetic acid (TFA) . For amphoteric compounds, use both.

• Temperature Effects:

  • Lowering temperature (e.g., to 10°C) generally increases resolution (

    ) by enhancing the enthalpy of adsorption (making the "lock and key" fit tighter).

  • Exception: In entropy-driven separations (common with inclusion mechanisms), higher temperatures may actually improve separation. A Temperature Study (10°C vs 40°C) is a mandatory optimization step [4].

• Solubility Issues:

  • If the sample crashes out in Hexane, move immediately to Polar Organic Mode (100% Methanol/Acetonitrile) using Immobilized Polysaccharide or Macrocyclic Glycopeptide columns.

References

• Daicel Chiral Technologies. (n.d.). Immobilized vs. Coated Polysaccharide Chiral Columns: Key Differences.[3][5] Retrieved from [Link]

• Regis Technologies. (n.d.).[2] Pirkle Chiral Stationary Phases: Mechanism and Application. Retrieved from [Link]

• Sánchez-Hernández, L., et al. (2014). Chiral analysis of aromatic amino acids in food supplements using subcritical fluid chromatography and Chirobiotic T2 column. Journal of Chromatography A. Retrieved from [Link]

Sources

• 1. Chiral Stationary Phases for Liquid Chromatography: Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. hplc.eu [hplc.eu]
• 3. hplc.eu [hplc.eu]
• 4. lcms.cz [lcms.cz]
• 5. chiraltech.com [chiraltech.com]

Comparative Pharmacological Profiling of Butyrophenones: Structural Determinants and Receptor Kinetics

Executive Summary

The butyrophenone class of antipsychotics, anchored by the prototype Haloperidol , represents a pivotal chapter in the evolution of neuropharmacology. While united by a core pharmacophore derived from meperidine analogs, subtle structural modifications within this family yield profound divergences in receptor affinity (

), selectivity profiles, and safety margins—particularly regarding hERG channel blockade.

This guide provides a rigorous comparison of Haloperidol , Droperidol , Benperidol , and Spiperone .[1] It moves beyond basic indications to analyze the structure-activity relationships (SAR) driving their potency and the experimental protocols required to validate these profiles.

Structural-Activity Relationship (SAR) Analysis[1][2]

The pharmacological potency of butyrophenones is dictated by a strict structural template. Deviations from this scaffold typically result in a loss of neuroleptic activity or a shift toward opiate-like activity.

The Pharmacophore

The core structure requires three distinct regions:

• The Fluorophenyl Ring: A fluorine substituent at the para position of the benzene ring is critical.[2] It increases lipophilicity and metabolic stability, significantly enhancing potency compared to non-fluorinated analogs.

• The Propylene Linker: A three-carbon chain (

  ) between the ketone and the tertiary nitrogen is the optimal length for receptor accommodation. Shortening or lengthening this chain drastically reduces affinity.[2]

• The Basic Nitrogen (Tertiary Amine): Usually part of a piperidine ring. The substituents on this ring (the "Variable Region") determine the specific pharmacological nuances (e.g., the spiro-structure in Spiperone vs. the benzimidazolone in Benperidol).

Visualization: Butyrophenone SAR Logic

Figure 1: Structural determinants of butyrophenone pharmacology. The tertiary amine substituents drive the differentiation between standard potency (Haloperidol) and ultra-potency (Spiperone/Benperidol).

Comparative Pharmacological Profile

The following data synthesizes binding affinity constants (

) and safety metrics. Note the inverse relationship between and affinity (lower = tighter binding).[3]

Receptor Affinity & Safety Table

Compound	Affinity ( )	5-HT2A Affinity ( )	hERG Inhibition ( )	Clinical/Experimental Status
Spiperone	0.06 nM	~0.5 nM	~10-30 nM	Experimental Reference. Used as the radioligand standard due to slow dissociation rates.
Benperidol	0.1 - 0.3 nM	~1.2 nM	3.37 nM	Clinical (EU). Highest potency neuroleptic; extreme risk of QT prolongation.
Haloperidol	1.5 - 3.0 nM	~50 nM	~100 - 800 nM	Gold Standard. Benchmark for antipsychotic efficacy; moderate safety window.
Droperidol	2.0 - 5.0 nM	~15 nM	77 nM	Acute Care. Fast onset/offset; Black Box Warning for QT prolongation.

Key Insights:

• Potency Ceiling: Spiperone and Benperidol represent the "ceiling" of

  affinity. Their sub-nanomolar values render them "sticky," often leading to prolonged receptor occupancy and higher risks of Extrapyramidal Symptoms (EPS).

• The hERG Liability: Benperidol is a potent hERG blocker (

  3.37 nM).[4] When a drug's therapeutic concentration overlaps with its hERG , the risk of Torsades de Pointes becomes critical. This explains why Benperidol is reserved for refractory cases or deviant sexual behavior, whereas Haloperidol remains the generalist choice.

Mechanism of Action: Signal Transduction

Butyrophenones act primarily as inverse agonists/antagonists at the

receptor, a G-protein coupled receptor (GPCR) coupled to .

Pathway Visualization

Figure 2:

Receptor Signaling Cascade. Butyrophenones prevent the -mediated inhibition of Adenylyl Cyclase, effectively normalizing or elevating cAMP levels in dopaminergic pathways.

Experimental Protocols

To generate the data presented above, rigorous self-validating protocols are required.

Protocol A: Membrane Preparation (Source Material)

Objective: Isolate cell membranes rich in

receptors (e.g., from Rat Striatum or CHO- stable lines) free of cytosolic contaminants.

• Dissection/Harvest: Rapidly dissect rat striata on ice or harvest CHO cells using PBS-EDTA (avoid trypsin to preserve receptor integrity).

• Homogenization: Suspend tissue in 10 volumes of ice-cold Lysis Buffer (50 mM Tris-HCl, pH 7.4, 5 mM

  ). Homogenize using a Polytron (bursts of 5 sec) to disrupt cell membranes without destroying proteins.

• Differential Centrifugation:

  • Spin 1: 1,000 x g for 10 mins at 4°C. Discard pellet (nuclei/debris).

  • Spin 2: Supernatant centrifuged at 40,000 x g for 20 mins. The pellet contains the membranes.[5]

• Wash: Resuspend pellet in fresh buffer and re-spin (removes endogenous dopamine).

• Storage: Resuspend final pellet in Assay Buffer ; store at -80°C. Validation: Perform protein assay (BCA) to standardize input (e.g., 20 µ g/well ).

Protocol B: Competitive Radioligand Binding Assay

Objective: Determine

of a test butyrophenone by displacing a radioligand (e.g., -Spiperone).

• Assay Setup: Prepare 96-well plates.

  • Total Binding (TB): Membrane +

    -Spiperone (0.5 nM).

  • Non-Specific Binding (NSB): Membrane +

    -Spiperone + Excess Cold Haloperidol (10 µM).

  • Experimental: Membrane +

    -Spiperone + Test Drug (Concentration range to M).

• Equilibrium: Incubate at 25°C for 60-90 minutes. (Note: Spiperone has slow kinetics; ensure equilibrium is reached).

• Termination: Rapid filtration through GF/B filters pre-soaked in 0.3% Polyethyleneimine (PEI) to reduce filter binding.

• Quantification: Wash filters 3x with ice-cold buffer. Add scintillation fluid and count (CPM).

• Analysis:

  • Calculate Specific Binding = Total - NSB.

  • Plot % Inhibition vs. Log[Drug].

  • Determine

    using non-linear regression.

  • Cheng-Prusoff Correction: Calculate

    using the formula: (Where is radioligand concentration and is its dissociation constant).

References

• Seeman, P. (2002). "Atypical Antipsychotics: Mechanism of Action." Canadian Journal of Psychiatry. Link

• Leysen, J. E., et al. (1988). "Biochemical profile of risperidone, a new antipsychotic." Journal of Pharmacology and Experimental Therapeutics. (Establishes Spiperone/Haloperidol binding baselines). Link

• Titier, K., et al. (2005). "Pharmacologic aspects of hERG blockade by antipsychotics." Journal of Cardiovascular Pharmacology. (Source of Benperidol hERG data). Link

• Gifford Bioscience. "Radioligand Binding Assay Protocol." (Standard methodology for membrane prep and filtration).[6] Link

• BenchChem. "Pergolide Radioligand Binding Assay for Dopamine Receptors." (Protocol validation for D2 receptors). Link

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. youtube.com [youtube.com]
• 3. reddit.com [reddit.com]
• 4. Comparative evaluation of hERG potassium channel blockade by antipsychotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. giffordbioscience.com [giffordbioscience.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Definitive Guide: Validation of the Enantiomeric Purity of 1-(4-Fluorophenyl)butan-1-ol

Executive Summary

1-(4-Fluorophenyl)butan-1-ol is a critical chiral building block, frequently synthesized via the asymmetric reduction of 4-fluorobutyrophenone or lipase-catalyzed kinetic resolution. Because the biological activity of pharmaceutical intermediates often depends strictly on their stereochemistry (e.g., the (S)-enantiomer often exhibiting distinct pharmacokinetics from the (R)-enantiomer), validating the enantiomeric excess (ee) is a non-negotiable step in drug development.

This guide objectively compares the three primary validation methodologies: Chiral HPLC (The Industry Standard), Chiral GC (High Efficiency for Volatiles), and

F-NMR (The Fluorine Advantage).

Part 1: Comparative Analysis of Methodologies

The following table summarizes the performance metrics of available techniques.

Feature	Method A: Chiral HPLC	Method B: Chiral GC	Method C: F-NMR (Mosher)
Primary Mechanism	Adsorption on Chiral Stationary Phase (CSP)	Volatility + Inclusion Complexation	Diastereomeric Chemical Shift Anisotropy
Resolution ( )	High ( typical)	Very High ( typical)	Moderate (Dependent on Field Strength)
Sample Prep	Minimal (Dilute & Shoot)	Minimal (Dilute & Shoot)	High (Requires Derivatization)
Throughput	Medium (15–30 min/run)	Fast (10–20 min/run)	Low (Synthesis + Acquisition)
Cost per Run	High (Solvent consumption)	Low (Gas only)	High (Deuterated solvents + Reagents)
Specific Advantage	UV-Active (Fluorophenyl chromophore)	Ideal for volatile alcohols	Fluorine Tag allows clean spectra

Part 2: Detailed Experimental Protocols

Method A: Chiral HPLC (Recommended Gold Standard)

Why this choice? For 1-(4-fluorophenyl)butan-1-ol, Chiral HPLC is the preferred method due to the strong UV absorption of the fluorophenyl group at 254 nm. Unlike GC, it avoids thermal stress, and unlike NMR, it requires no chemical modification.

Protocol: Normal Phase Chiral Separation

• Column: Daicel Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)) or Chiralpak AD-H (Amylose analog).

  • Expert Insight: The "OD" phase is historically superior for phenyl alkanols due to the specific

    interactions between the carbamate moiety of the CSP and the aromatic ring of the analyte.

• Mobile Phase: n-Hexane : Isopropanol (95:5 v/v).

  • Note: A higher percentage of Hexane increases retention and resolution.

• Flow Rate: 0.5 mL/min to 1.0 mL/min.

• Temperature: 25°C (Isocratic).

• Detection: UV Diode Array at 254 nm.

Self-Validating Workflow:

• Racemate Injection: You must inject a racemic mixture (synthesized via NaBH

  reduction of 4-fluorobutyrophenone) to establish the retention times ( ) for both (R) and (S) enantiomers.

• Resolution Check: Ensure baseline separation (

  ).

• Sample Injection: Inject your enantiomerically enriched sample.

• Spike Test: Co-inject the enriched sample with the racemate to prove the major peak corresponds to the specific enantiomer and isn't an impurity.

Method B: Chiral Gas Chromatography (GC)

Why this choice? 1-(4-Fluorophenyl)butan-1-ol is sufficiently volatile (b.p. approx 130°C at reduced pressure) for GC. This method is preferred if you are analyzing reaction mixtures containing non-UV active reagents (like aliphatic acyl donors in lipase resolutions).

Protocol: Cyclodextrin-Based Separation

• Column: CP-Chirasil-Dex CB or Rt-βDEXsm (Beta-cyclodextrin derivatized).

• Carrier Gas: Helium (1.0 mL/min constant flow).

• Injector: Split ratio 50:1, 250°C.

• Oven Program:

  • Start: 100°C (Hold 1 min)

  • Ramp: 2°C/min to 160°C

  • Hold: 5 min.

• Detector: FID (Flame Ionization Detector) at 275°C.

Method C: F-NMR Analysis (The "Fluorine Tag" Advantage)

Why this choice? Most researchers overlook this. Since the molecule contains a fluorine atom, you can use

F-NMR, which has a massive chemical shift range and zero background noise (unlike H-NMR).

Protocol: Mosher's Ester Derivatization

• Reaction: React 10 mg of 1-(4-fluorophenyl)butan-1-ol with (R)-(-)-

  -methoxy- -(trifluoromethyl)phenylacetyl chloride (Mosher's acid chloride) in pyridine.

• Mechanism: This converts the enantiomers into diastereomers .

• Analysis: Run

  F-NMR. The fluorine on the phenyl ring (and the on the Mosher group) will show distinct chemical shifts for the (R,R) and (S,R) diastereomers.

• Integration: Integrate the distinct

  F signals to calculate ee.

Part 3: Visualization of Validation Logic

Diagram 1: Method Selection Decision Tree

This diagram guides the researcher to the optimal method based on sample constraints.

Caption: Decision matrix for selecting the optimal validation method based on equipment availability and sample matrix purity.

Diagram 2: The Self-Validating Experimental Loop

This workflow ensures that the data generated is scientifically defensible.

Caption: The "Spike Test" workflow is mandatory to confirm that the major peak in the enriched sample corresponds exactly to one of the enantiomers defined by the racemate.

References

• BenchChem. (2025).[1] A Comparative Guide to Enantiomeric Excess Determination of 1-(4-Chlorophenyl)ethanol by Chiral Chromatography. (Note: 1-(4-chlorophenyl)ethanol is the direct structural analog used for column selection). Link

• Ghanem, A. (2011). Trends in Lipase-Catalyzed Asymmetric Access to Enantiomerically Pure/Enriched 1-(4-Fluorophenyl)ethanol and its Analogs. Symmetry, 3(2). (Discusses the specific lipase resolution of fluorinated phenyl alkanols). Link

• Phenomenex. (2024).[2] Chiral HPLC Method Development Guide. (Authoritative source for Chiralcel/Chiralpak selection strategies). Link

• Sigma-Aldrich (Merck). Application Note: Analysis of Chiral Alcohols by GC on Chirasil-Dex CB. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. GC Vs. HPLC: A Comprehensive Comparison And Practical Applications - Blog - News [alwsci.com]

Safety & Regulatory Compliance

Operational Guide: Proper Disposal of 1-(4-Fluorophenyl)butan-1-ol

[1][2]

Executive Summary & Chemical Profile[1][2]

1-(4-Fluorophenyl)butan-1-ol is a halogenated organic intermediate commonly used in medicinal chemistry.[1][2] Unlike standard organic alcohols (e.g., methanol, isopropanol), this compound contains a chemically stable carbon-fluorine (C-F) bond.[1][2]

Crucial Operational Directive: This compound must not be commingled with general non-halogenated organic solvent waste.

Upon thermal destruction (incineration), the fluorine atom is liberated as Hydrogen Fluoride (HF) gas.[1][2][3][4][5] Standard incinerators lacking caustic scrubbers cannot handle HF emissions, leading to equipment corrosion and regulatory violations.[1][2] Therefore, strict segregation into the "Halogenated Waste" stream is mandatory.[1][2]

Chemical Waste Characterization Table[1][2][6]

Property	Data	Operational Implication
CAS Number	704-83-6 (or related isomers)	Use for waste manifesting.[1][2]
Molecular Formula	C₁₀H₁₃FO	Halogenated (Fluorine).
Physical State	Liquid (Viscous) / Low-melting solid	Handle as liquid waste.[1][2]
Flash Point	>100°C (Estimated based on structure)	Class IIIB Combustible Liquid.[1][2]
Solubility	Low in water; High in organics	Do not dispose of via sink/drain.[1][2]
RCRA Status	Characteristic (if ignitable) or Non-Specific	Must be coded as Halogenated.

The Science of Disposal: Why Segregation Matters[2]

As researchers, we often view waste disposal as a logistical afterthought.[1][2] However, the presence of the para-fluorine atom on the phenyl ring dictates the disposal pathway.[2]

• The Combustion Reaction: When 1-(4-Fluorophenyl)butan-1-ol is incinerated, the organic backbone oxidizes to CO₂ and H₂O.[1][2] However, the fluorine atom reacts with hydrogen sources to form anhydrous Hydrogen Fluoride:

  [1][2]

• The Infrastructure Risk:

  • Non-Halogenated Waste Streams: These are often sent to fuel-blending facilities or standard kilns.[1][2] These facilities are not equipped to neutralize acidic gases.[1][2] HF gas will corrode the refractory lining of the kiln and the metal exhaust stacks.[2]

  • Halogenated Waste Streams: These are routed to specialized high-temperature incinerators equipped with alkaline scrubbers (e.g., Sodium Hydroxide spray towers) that capture the HF before it exits the stack:

    [1][2]

Cost Implication: Contaminating a 55-gallon drum of non-halogenated solvent with even a small amount of this fluorinated alcohol can reclassify the entire drum as halogenated, significantly increasing disposal costs for your facility.[1][2]

Step-by-Step Disposal Protocol

Phase 1: Collection & Segregation[1][2]

• Container Selection: Use High-Density Polyethylene (HDPE) or glass containers.[1][2] Avoid metal cans if the waste is acidic or if long-term storage is expected, though the pure alcohol is generally non-corrosive.[1][2]

• Segregation: Dedicate a specific waste container labeled "HALOGENATED ORGANIC SOLVENTS."

• Mixtures: If this compound is dissolved in a solvent (e.g., Dichloromethane, Ethyl Acetate), the entire mixture defaults to the Halogenated stream.[2]

Phase 2: Labeling

Every container must be labeled before waste is added.[1][2]

• Primary Tag: "Hazardous Waste."[1][2]

• Constituents: List "1-(4-Fluorophenyl)butan-1-ol" explicitly. If in solution, list the solvent first (e.g., "95% Dichloromethane, 5% Fluorinated Alcohol").[2]

• Hazard Checkboxes: Check "Toxic" and "Irritant."[1][2] If the solvent is flammable, check "Ignitable."[1][2]

Phase 3: Storage & Hand-off[1][2]

• Cap Management: Keep caps tightly closed when not adding waste to prevent volatile emissions.[1][2]

• Secondary Containment: Store the waste bottle in a polyethylene tray to capture drips.[1][2]

• EHS Handoff: When the container is 90% full, schedule a pickup.[2] Explicitly declare the halogen content on the manifest.

Emergency Spill Procedures

In the event of a benchtop spill:

• Isolate: Evacuate the immediate area and alert nearby personnel.

• PPE: Wear nitrile gloves (double-gloving recommended), safety goggles, and a lab coat.[1][2]

• Containment: Do not use water. Water spreads organic liquids.[1][2] Use an inert absorbent material (vermiculite, clay, or dedicated organic spill pads).[1][2]

• Cleanup:

  • Cover the spill with absorbent.[1][2]

  • Sweep the saturated absorbent into a wide-mouth jar or heavy-duty bag.[1][2]

  • Label this solid waste as "Debris contaminated with Halogenated Organics." [1][2]

  • Clean the surface with soap and water after the bulk material is removed.[1][2]

Disposal Decision Workflow

The following diagram illustrates the critical decision logic for disposing of 1-(4-Fluorophenyl)butan-1-ol.

Figure 1: Decision matrix emphasizing that any mixture containing the fluorinated alcohol defaults to the Halogenated Waste stream to prevent infrastructure damage.[2]

References

• U.S. Environmental Protection Agency (EPA). "Resource Conservation and Recovery Act (RCRA) Orientation Manual: Hazardous Waste Streams."[1][2] EPA.gov. [Link][1][2]

• National Institutes of Health (NIH) - PubChem. "Compound Summary: 1-(4-Fluorophenyl)butan-1-ol."[1][2] PubChem. [Link][1][2][7]

• American Chemical Society (ACS). "Identifying and Handling Characteristic Hazardous Wastes in Academic Laboratories."[1][2] ACS.org. [Link][1][2]

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards."[1][2] National Academies Press. [Link][1][2]

Sources

• 1. 1-(4-Chlorophenyl)butan-1-ol | C10H13ClO | CID 117166 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Butanol - Wikipedia [en.wikipedia.org]
• 3. nilu.com [nilu.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. EPA Hazardous Waste Codes | UGA Environmental Safety Division [esd.uga.edu]
• 7. 4,4-Bis(4-fluorophenyl)butan-1-ol | C16H16F2O | CID 3016515 - PubChem [pubchem.ncbi.nlm.nih.gov]